3-Hexanone, 2,5-dimethyl-4-nitro-

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Analytical Methodologies for 3-Hexanone, 2,5-dimethyl-4-nitro-

Executive Summary

3-Hexanone, 2,5-dimethyl-4-nitro- (also known as 2,5-dimethyl-4-nitrohexan-3-one) is a highly sterically hindered aliphatic nitro-ketone. Functioning primarily as a volatile organic compound (VOC), this molecule has garnered significant interest across diverse scientific domains, ranging from forensic odour profiling to agricultural pest management and food metabolomics. This whitepaper provides an in-depth analysis of its physicochemical properties, structural reactivity, and biological occurrence, alongside field-proven experimental protocols for its synthesis and analytical extraction.

Physicochemical Profiling

The physical and chemical properties of 2,5-dimethyl-4-nitro-3-hexanone dictate its behavior in both biological matrices and synthetic environments. Quantitative data is summarized below for rapid comparative analysis.

Property	Value	Source
IUPAC Name	2,5-dimethyl-4-nitrohexan-3-one	GuideChem[1]
CAS Registry Number	59906-54-6	ChemicalBook[2]
Molecular Formula	C₈H₁₅NO₃	GuideChem[1]
Molecular Weight	173.21 g/mol	GuideChem[1]
Boiling Point	80 °C at 0.02 Torr (Predicted: 231.7 °C at 760 mmHg)	ChemicalBook[2]
Density	1.009 ± 0.06 g/cm³ (Predicted)	ChemicalBook[2]
Flash Point	83.6 ± 15.4 °C (Predicted)	GuideChem[1]
pKa	5.56 ± 0.50 (Predicted)	ChemicalBook[2]
LogP	2.12 (Predicted)	GuideChem[1]
Topological Polar Surface Area (TPSA)	62.9 Ų	GuideChem[1]

Structural Chemistry & Mechanistic Behavior

Steric Hindrance and A-Strain

The molecular architecture of 2,5-dimethyl-4-nitro-3-hexanone features a central α-nitro ketone moiety flanked by two bulky isopropyl groups. This creates severe allylic (A(1,3)) strain, restricting free rotation around the C3–C4 bond. Consequently, the carbonyl and nitro groups are forced out of planarity, which significantly impacts the molecule's spectroscopic signature and nucleophilic susceptibility.

Acidity and Tautomerism

The predicted pKa of 5.56[2] is exceptionally low for an aliphatic carbon acid. This is driven by the profound electron-withdrawing effect of the adjacent carbonyl and nitro groups, which stabilize the resulting carbanion via resonance. At physiological pH (7.4), a substantial fraction of this molecule exists as the deprotonated enolate/aci-nitro anion. This ionization state is a critical parameter; it dictates that analytical extractions from aqueous or biological media must be strictly acidified to maintain the molecule in its neutral, volatile state.

Biological Occurrence & Application Landscape

Despite its synthetic-sounding nomenclature, 2,5-dimethyl-4-nitro-3-hexanone is a naturally occurring secondary metabolite and biomarker:

• Forensic Odour Profiling: It has been identified as a critical nitrogen-containing VOC in blood. Its unique vapor pressure profile allows it to emanate from dried blood over time, making it a target analyte in the development of training aids for blood-detection dogs[3].

• Agricultural Bioactivity: The compound is a constituent of the chloroform extracts of Litsea cubeba fruits. It contributes to the extract's documented insecticidal, fumigant, and repellent toxicities against the destructive maize weevil (Sitophilus zeamais)[4].

• Food Science & Metabolomics: It is present in the volatile profile of Assam green tea. Its concentration is highly dependent on harvesting and processing parameters (e.g., pan-firing and rolling times), contributing to the complex sensory and aroma matrix of the tea[5].

Experimental Methodologies

Protocol 1: Chemical Synthesis via Nitroaldol Condensation

To obtain analytical-grade standards, the compound can be synthesized via a two-step sequence starting from commercially available precursors.

• Step 1: Henry (Nitroaldol) Condensation

  • Action: React isobutyraldehyde with 1-nitro-2-methylpropane (nitroisobutane) in the presence of catalytic tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF) at 0 °C.

  • Causality: TBAF provides a mildly basic environment sufficient to generate the nitronate anion without triggering competitive retro-aldol or Cannizzaro-type side reactions, which are common when sterically hindered aldehydes are exposed to strong bases.

  • Self-Validation: Monitor via TLC. The emergence of a highly polar spot confirms the formation of the intermediate 2,5-dimethyl-4-nitrohexan-3-ol.

• Step 2: Swern Oxidation

  • Action: Treat the intermediate alcohol with oxalyl chloride and dimethyl sulfoxide (DMSO) in anhydrous dichloromethane at -78 °C, followed by quenching with triethylamine.

  • Causality: Swern oxidation is specifically chosen over transition-metal oxidants (e.g., Jones reagent). The highly acidic nature of the resulting α-nitro ketone (pKa 5.56) makes it highly susceptible to oxidative cleavage or Nef-type degradation under harsh, aqueous conditions. The low-temperature, anhydrous Swern conditions preserve the target molecule.

  • Self-Validation: Post-workup Infrared (IR) spectroscopy must show a sharp carbonyl stretch at ~1715 cm⁻¹ and asymmetric/symmetric nitro stretches at ~1550 and ~1370 cm⁻¹.

Protocol 2: HS-SPME and GCxGC-TOFMS Analysis from Biological Matrices

This protocol is optimized for extracting the compound from complex matrices like blood or plant extracts[3][4].

• Step 1: Matrix Acidification and Salting Out

  • Action: Aliquot 5 mL of the biological sample into a 20 mL headspace vial. Add 1.5 g of NaCl and adjust the pH to 3.0 using 0.1 M HCl.

  • Causality: Acidification suppresses the ionization of the highly acidic α-proton, forcing the compound into its neutral, volatile state. The NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the neutral VOC (the "salting-out" effect) and driving it into the headspace.

  • Self-Validation: Spike the sample with 10 µL of a deuterated internal standard (e.g., nitrobenzene-d5). Consistent peak areas for the internal standard across technical replicates validate the equilibration kinetics.

• Step 2: Orthogonal GCxGC Separation

  • Action: Desorb the SPME fiber into a GCxGC-TOFMS system utilizing a non-polar primary column (e.g., DB-5) and a polar secondary column (e.g., DB-WAX).

  • Causality: Biological matrices produce highly complex chromatograms. 1D GC often results in the co-elution of this nitro-ketone with abundant aliphatic lipids or terpenes. Orthogonal separation resolves analytes based on both boiling point (1D) and polarity (2D), isolating the target compound for clean mass spectral fragmentation.

Analytical Workflow Visualization

Workflow for the extraction and GCxGC-TOFMS identification of 2,5-dimethyl-4-nitro-3-hexanone.

References

• ChemicalBook.59906-54-6(3-Hexanone, 2,5-dimethyl-4-nitro-).
• Semantic Scholar.Insecticidal activities of constituents of Litsea cubeba fruit extracts effective against the maize weevil.
• ResearchGate.Volatile and non-volatile compounds in green tea affected in harvesting time and their correlation to consumer preference.
• OPUS at UTS.Odour Profiling of Blood Training Aids for Blood-detection Dogs using Comprehensive Two-dimensional Gas Chromatography (GC×GC).
• GuideChem.3-hexanona, 2,5-dimetil-4-nitro-.

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A Hypothetical Guide to the Crystal Structure Analysis of 2,5-dimethyl-4-nitro-3-hexanone: A Best-Practice Approach

Foreword: As of the compilation of this guide, the crystal structure of 2,5-dimethyl-4-nitro-3-hexanone has not been reported in publicly accessible databases, including the Cambridge Structural Database (CSD).[1][2][3][4][5] Consequently, this document serves as a comprehensive, in-depth technical guide outlining a best-practice, hypothetical workflow for the synthesis, crystallization, and single-crystal X-ray diffraction (SCXRD) analysis of this target compound. It is designed for researchers, scientists, and drug development professionals to serve as a template for the structural elucidation of novel small organic molecules.

Introduction to 2,5-dimethyl-4-nitro-3-hexanone and the Imperative of Structural Analysis

2,5-dimethyl-4-nitro-3-hexanone is a β-nitro ketone, a class of organic compounds with significant synthetic utility.[1][6] The presence of both a carbonyl and a nitro group, which is strongly electron-withdrawing, makes the α-carbon acidic and opens up a wide range of possible chemical transformations.[7] Understanding the precise three-dimensional arrangement of atoms within a molecule is fundamental to predicting its physical properties, chemical reactivity, and potential biological activity. Single-crystal X-ray diffraction (SCXRD) remains the "gold standard" for unambiguously determining molecular structure, providing precise information on bond lengths, bond angles, and intermolecular interactions that govern the packing of molecules in the solid state.[8][9]

This guide will detail a plausible pathway to obtaining and analyzing the crystal structure of 2,5-dimethyl-4-nitro-3-hexanone, from initial synthesis to the final interpretation of crystallographic data.

Part 1: Synthesis, Purification, and Crystallization

The successful outcome of a single-crystal X-ray analysis is critically dependent on the quality of the crystal, which in turn relies on the purity of the compound and the crystallization technique.

Proposed Synthesis via Michael Addition

A logical and efficient route to β-nitro ketones is the Michael addition (or conjugate addition) of a nucleophile to an α,β-unsaturated nitroalkene.[10][11] In this proposed synthesis, the enolate of 2-methyl-3-pentanone would act as the nucleophile, adding to 1-nitropropene.

Experimental Protocol: Synthesis of 2,5-dimethyl-4-nitro-3-hexanone

• Enolate Formation: In a flame-dried, three-necked round-bottom flask under an inert nitrogen atmosphere, a solution of diisopropylamine (1.1 equivalents) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C. To this, n-butyllithium (1.0 equivalent) is added dropwise to generate a solution of lithium diisopropylamide (LDA).

• Ketone Addition: A solution of 2-methyl-3-pentanone (1.0 equivalent) in anhydrous THF is added dropwise to the LDA solution at -78 °C. The mixture is stirred for 2 hours to ensure complete formation of the kinetic enolate.

• Michael Addition: 1-Nitropropene (1.2 equivalents) is added to the reaction mixture, which is then allowed to slowly warm to room temperature and stirred overnight.

• Quenching and Extraction: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted three times with ethyl acetate.

• Work-up: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification

The crude product will likely contain unreacted starting materials and side products. Purification is essential before attempting crystallization.[12][13]

Experimental Protocol: Purification

• Column Chromatography: The crude oil is purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Fraction Collection: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: The solvent from the combined pure fractions is removed by rotary evaporation to yield purified 2,5-dimethyl-4-nitro-3-hexanone.

Single Crystal Growth

Growing diffraction-quality single crystals is often the most challenging step.[14][15][16] Several methods should be attempted in parallel.

Experimental Protocol: Crystallization

• Slow Evaporation: A solution of the purified compound in a suitable solvent (e.g., dichloromethane, acetone, or ethyl acetate) is prepared in a small vial. The vial is loosely capped to allow for the slow evaporation of the solvent over several days at room temperature.

• Slow Cooling: A saturated solution of the compound is prepared in a suitable solvent (e.g., ethanol or isopropanol) at its boiling point. The solution is then allowed to cool slowly and undisturbed to room temperature, followed by further cooling in a refrigerator.[8][17]

• Vapor Diffusion (Layering): The compound is dissolved in a small amount of a dense, volatile solvent (e.g., dichloromethane). This solution is placed in a small, open vial, which is then placed inside a larger, sealed jar containing a less volatile anti-solvent in which the compound is insoluble (e.g., hexane or pentane). Over time, the anti-solvent vapor will diffuse into the solution, reducing the solubility of the compound and promoting crystallization.

Part 2: Single-Crystal X-ray Diffraction (SCXRD) Analysis

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension, optically clear, and without fractures) is obtained, the SCXRD experiment can be performed.[9]

Data Collection

Modern SCXRD is performed using automated diffractometers equipped with sensitive detectors.[18]

Experimental Protocol: Data Collection

• Crystal Mounting: A selected crystal is mounted on a cryoloop and flash-cooled to a low temperature (typically 100 K) in a stream of cold nitrogen gas to minimize thermal motion and radiation damage.

• Initial Screening: The crystal is centered in the X-ray beam. A preliminary set of diffraction images is collected to determine the crystal quality and unit cell parameters.[9]

• Data Collection Strategy: Based on the determined unit cell and Bravais lattice, a data collection strategy is devised to measure the intensities of a complete and redundant set of unique reflections.[19] This typically involves rotating the crystal through a specific range while exposing it to a monochromatic X-ray beam.

• Data Integration and Scaling: The raw diffraction images are processed to integrate the reflection intensities, which are then scaled and corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption).

The overall workflow for data collection and initial processing can be visualized as follows:

Caption: Workflow from crystal mounting to processed reflection data.

Structure Solution and Refinement

The processed reflection data are used to solve and refine the crystal structure. This is typically done using software packages like SHELX.[20][21][22]

Experimental Protocol: Structure Solution and Refinement

• Structure Solution: The initial atomic positions are determined from the diffraction data using either direct methods or Patterson methods. This provides a preliminary model of the molecule.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization procedure. This iterative process adjusts atomic coordinates, site occupancies, and displacement parameters to improve the agreement between the calculated and observed structure factors.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Final Model Validation: The final refined model is validated by checking various crystallographic parameters, such as the R-factor, goodness-of-fit, and the residual electron density map, to ensure its accuracy and reliability.

Part 3: Hypothetical Crystal Structure Analysis of 2,5-dimethyl-4-nitro-3-hexanone

This section presents a plausible analysis based on a hypothetical set of crystallographic data for 2,5-dimethyl-4-nitro-3-hexanone.

Crystallographic Data Summary

The following table summarizes the hypothetical crystallographic data and refinement details.

Parameter	Hypothetical Value
Chemical Formula	C₈H₁₅NO₃
Formula Weight	173.21 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	8.456(3)
c (Å)	12.543(5)
α (°)	90
β (°)	109.21(2)
γ (°)	90
Volume (ų)	1014.5(7)
Z (molecules/unit cell)	4
Calculated Density (g/cm³)	1.134
Absorption Coefficient (mm⁻¹)	0.085
F(000)	376
Reflections Collected	8976
Independent Reflections [R(int)]	2034 [0.025]
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.118
Goodness-of-fit on F²	1.05
Largest diff. peak and hole (e.Å⁻³)	0.25 and -0.19

Table 1: Hypothetical Crystallographic Data for 2,5-dimethyl-4-nitro-3-hexanone.

Molecular Geometry

The refined structure would reveal the precise bond lengths, bond angles, and torsion angles of the molecule. We would expect the C-N bond of the nitro group to be approximately 1.48-1.50 Å, and the N-O bonds to be around 1.22-1.24 Å. The C=O bond of the ketone would likely be in the range of 1.21-1.23 Å. The torsion angle between the nitro group and the adjacent C-H bond would be of particular interest, as it influences the molecule's conformation and reactivity.

Intermolecular Interactions and Crystal Packing

In the absence of strong hydrogen bond donors, the crystal packing would likely be dominated by weaker C-H···O hydrogen bonds and van der Waals forces.[23][24][25] The oxygen atoms of the nitro and carbonyl groups would act as hydrogen bond acceptors. An analysis of the short intermolecular contacts would reveal these interactions. For instance, we might observe C-H···O interactions where a methyl or methine proton interacts with a nitro or carbonyl oxygen of a neighboring molecule, forming chains or dimeric motifs that build up the three-dimensional crystal lattice.

The relationship between molecular structure and the resulting crystal packing can be visualized as follows:

Caption: The hierarchy from molecular geometry to bulk properties.

Conclusion

This guide has outlined a comprehensive, best-practice workflow for the structural analysis of 2,5-dimethyl-4-nitro-3-hexanone, a compound for which crystallographic data is not yet publicly available. By following a rigorous methodology encompassing synthesis, purification, crystallization, and detailed SCXRD analysis, researchers can obtain a wealth of structural information. Such data is invaluable for understanding the fundamental chemical nature of a molecule and for the rational design of new materials and pharmaceuticals. The principles and protocols detailed herein are broadly applicable to the study of other novel small organic molecules.

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Thermodynamic Stability of 2,5-Dimethyl-4-nitrohexan-3-one at Room Temperature: A Comprehensive Mechanistic and Methodological Guide

Executive Summary

The compound 2,5-dimethyl-4-nitrohexan-3-one (IUPAC) or 3-Hexanone, 2,5-dimethyl-4-nitro- (CAS 59906-54-6) is a highly sterically hindered α -nitro ketone. While predominantly identified as a trace volatile biomarker in complex matrices—ranging from fungal metabolomics and tea aroma profiling to forensic blood-detection aids[1][2][3]—its fundamental physical chemistry remains a subject of specialized interest. This whitepaper provides an in-depth analysis of the thermodynamic stability of this compound at standard room temperature (298 K). By analyzing the interplay between extreme α -proton acidity and profound steric inhibition of resonance, we establish the thermodynamic boundaries of its tautomeric states and outline self-validating experimental workflows for empirical verification.

Structural Thermodynamics and Steric Inhibition of Resonance

Molecular Architecture and Steric Strain

The thermodynamic behavior of 2,5-dimethyl-4-nitrohexan-3-one is dictated by its unique molecular architecture. The core functional motif—an α -nitro ketone—is flanked by two bulky isopropyl groups at the C2 and C5 positions. This creates a highly congested microenvironment around the central C3-C4 bond. At 298 K, the molecule seeks a thermodynamic minimum that minimizes van der Waals repulsion between these bulky aliphatic groups and the highly polar carbonyl and nitro oxygen atoms.

Tautomeric Equilibria: The Suppression of Enol and Aci-Nitro Forms

In standard α -nitro ketones, the highly electron-withdrawing nature of both the carbonyl and nitro groups renders the α -proton exceptionally acidic (predicted pKa​≈5.56 ). Theoretically, this should facilitate a dynamic equilibrium between the keto-nitro , enol-nitro , and keto-aci-nitro (nitronic acid) tautomers[4].

However, at room temperature in neutral, non-polar environments, 2,5-dimethyl-4-nitrohexan-3-one exists almost exclusively (>99.9%) in the keto-nitro state. The causality behind this thermodynamic preference is rooted in steric inhibition of resonance :

Enolization Penalty: Formation of the enol-nitro tautomer requires the C3-C4 bond to adopt a planar sp2

sp2 geometry to allow for extended π -conjugation. In this specific molecule, planarization forces the C2 and C5 isopropyl groups into severe A(1,3) allylic strain with the hydroxyl and nitro groups.

Aci-Nitro Instability: Similarly, the formation of the nitronate anion (aci-nitro form) requires a planar geometry. The energetic penalty of this steric clash far outweighs the stabilization gained from conjugation. Consequently, the tautomeric constant ( Kτ​ ) for the aci-nitro form is <<1 [5], locking the molecule in its sterically relaxed keto-nitro state.

Fig 1: Tautomeric equilibrium network of 2,5-dimethyl-4-nitrohexan-3-one at 298 K.

Kinetic vs. Thermodynamic Control in Degradation Pathways

While the compound is thermodynamically stable in its isolated state at 298 K, its stability profile changes dramatically under specific environmental triggers.

Hydrolytic Stability and the Nef Reaction

Nitro compounds possessing α -protons are classically susceptible to the Nef reaction, wherein the nitronate anion is hydrolyzed to yield a ketone or aldehyde[6]. At room temperature and neutral pH, 2,5-dimethyl-4-nitrohexan-3-one is thermodynamically stable against hydrolysis. The activation energy required to form the intermediate N,N -bis(hydroxy)iminium cation is inaccessible without strong acid/base catalysis[6]. Furthermore, its survival in high-temperature GC-MS injection ports (often 200–250 °C) during volatile profiling[3][7] serves as empirical evidence of its robust kinetic stability in the absence of protic nucleophiles.

Photochemical Vulnerability

It is critical to note that while thermally stable at 298 K, the C−NO2​ bond is susceptible to homolytic cleavage upon exposure to UV radiation. Therefore, absolute thermodynamic stability is strictly maintained only under ambient, dark conditions.

Quantitative Physicochemical Profile

The following table summarizes the key thermodynamic and physicochemical parameters governing the stability of the compound at room temperature.

Parameter	Value	Method / Source
IUPAC Name	2,5-dimethyl-4-nitrohexan-3-one	Chemical Nomenclature
CAS Registry Number	59906-54-6	SpectraBase[7]
Molecular Weight	173.21 g/mol	Calculated
Boiling Point	80 °C at 0.02 Torr	Literature
Density	~1.009 g/cm³	Predicted
Predicted pKa​ ( α -proton)	~5.56	In silico estimation
Tautomeric State at 298 K	>99.9% Keto-Nitro	Mechanistic Derivation[4][5]

Experimental Workflows for Thermodynamic Validation

To empirically validate the thermodynamic stability and tautomeric preference of this compound, the following self-validating protocols must be employed.

Protocol 1: Multi-Nuclear NMR Profiling of Tautomeric States

Objective: To quantify the equilibrium constant ( Kτ​ ) between the keto-nitro and trace aci-nitro/enol forms at 298 K. Causality & Self-Validation: Tautomerization is highly solvent-dependent. By utilizing a non-polar solvent ( CDCl3​ ) and a high-dielectric hydrogen-bonding solvent (DMSO- d6​ ), we establish the thermodynamic boundaries of the keto-nitro preference. The protocol is self-validating: if enolization occurs, the emergence of a downfield -OH proton signal (~12-14 ppm) in 1H NMR must perfectly correlate with an sp2 carbon shift (~160 ppm) in 13C NMR.

Step-by-Step Methodology:

• Sample Preparation: Under an inert argon atmosphere (to prevent oxidative artifacts), dissolve 15 mg of highly purified 2,5-dimethyl-4-nitrohexan-3-one in 0.6 mL of anhydrous CDCl3​ . Prepare a parallel sample in anhydrous DMSO- d6​ .

• Equilibration: Incubate the NMR tubes in a dark, temperature-controlled environment at exactly 298.0 K for 24 hours to ensure thermodynamic equilibrium is reached.

• Data Acquisition: Acquire quantitative 1H NMR spectra using a 600 MHz spectrometer with a 30-degree pulse angle and a relaxation delay (D1) of 10 seconds to ensure complete relaxation of the highly hindered α -proton. Acquire 13C NMR spectra with inverse-gated decoupling.

• Orthogonal Validation: Subject the same samples to ATR-FTIR spectroscopy. The absolute absence of a broad absorption band at 3200-3400 cm⁻¹ (O-H stretch) validates the NMR integration, confirming the thermodynamic dominance of the keto-nitro state.

Protocol 2: Isothermal Microcalorimetry (IMC) for Ambient Stability

Objective: To measure the real-time thermodynamic stability and detect any trace exothermic degradation or tautomerization at room temperature. Causality & Self-Validation: Traditional accelerated aging (e.g., DSC at elevated temperatures) can force unnatural degradation pathways (like retro-aldol cleavage) that do not occur at 298 K. IMC measures microwatt-level heat flow directly at room temperature, providing true ambient thermodynamic data. The system self-validates by coupling any detected exothermic events with post-calorimetry GC-MS to identify specific degradants.

Step-by-Step Methodology:

• Baseline Calibration: Calibrate the isothermal microcalorimeter at 298.0 K using a highly stable reference standard (e.g., sapphire) until baseline drift is < 0.1 µW/day.

• Sample Loading: Seal 500 mg of the compound in a glass ampoule under a dry nitrogen atmosphere. Place into the IMC measuring channel alongside an empty reference ampoule.

• Thermal Monitoring: Record the heat flow ( dq/dt ) continuously for 72 hours. A thermodynamically stable compound will exhibit a net heat flow of zero (within instrumental noise).

• Post-Measurement Validation: If an exothermic signal > 1.0 µW is integrated, extract the sample and analyze via Headspace Solid-Phase Microextraction (HS-SPME) coupled to GC×GC-ToFMS[1] to identify volatile degradation products (e.g., Nef reaction byproducts).

Fig 2: Self-validating experimental workflow for thermodynamic stability assessment.

References

• 3-Hexanone, 2,5-dimethyl-4-nitro- - Optional[MS (GC)] - Spectrum. SpectraBase.
• Supplementary information (A. niger cultures / GC×GC-ToFMS). ResearchGate.
• Volatile and non-volatile compounds in green tea affected in harvesting time. ResearchGate.
• Odour Profiling of Blood Training Aids for Blood-detection Dogs using Comprehensive Two-dimensional Gas Chromatography (GC×GC). OPUS at UTS.
• Understanding the Exceptional Properties of Nitroacetamides in Water: A Computational Model Including the Solvent. PMC (NIH).
• Effect of Ring Size on the Tautomerization and Ionization Reaction of Cyclic 2-Nitroalkanones: An Experimental and Theoretical Study. The Journal of Organic Chemistry (ACS Publications).
• Interrupted Nef and Meyer Reactions: A Growing Point for Diversity-Oriented Synthesis Based on Nitro Compounds. Semantic Scholar.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding the Exceptional Properties of Nitroacetamides in Water: A Computational Model Including the Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. spectrabase.com [spectrabase.com]

Synthesis Mechanisms of 3-Hexanone, 2,5-dimethyl-4-nitro- from Aliphatic Precursors: A Technical Guide

Executive Summary

The compound 3-Hexanone, 2,5-dimethyl-4-nitro- (IUPAC: 2,5-dimethyl-4-nitrohexan-3-one, CAS: 59906-54-6) is a highly sterically hindered α -nitro ketone. While traditionally viewed through the lens of synthetic organic chemistry as a bifunctional building block, recent metabolomic and forensic profiling has identified this compound as a naturally occurring volatile organic compound (VOC) in Moringa oleifera seed oil[1], green tea[2], and as a nitrogen-containing marker in blood-detection dog training aids[3].

In drug development and complex synthesis, α -nitro ketones are prized for their dual reactivity. The electrophilic carbonyl carbon and the nucleophilic α -carbon (accessible via deprotonation) allow these molecules to serve as versatile intermediates for the synthesis of complex heterocycles, such as pyrroles, isoxazoles, and amino alcohols[4][5]. This whitepaper details two field-proven, self-validating synthetic pathways to construct 2,5-dimethyl-4-nitrohexan-3-one from basic aliphatic precursors, focusing on mechanistic causality and protocol integrity.

Retrosynthetic Analysis

The structural complexity of 2,5-dimethyl-4-nitrohexan-3-one arises from the adjacent stereocenters and the high steric bulk of the isopropyl groups flanking the core C3-C4 bond.

A logical retrosynthetic disconnection targets the C3–C4 bond, dividing the molecule into two readily available aliphatic fragments: an isobutyryl equivalent (C1–C3) and 1-nitro-2-methylpropane (C4–C6). This disconnection yields two primary synthetic strategies:

• Direct C-Acylation: Nucleophilic attack of a nitronate anion on an activated acyl electrophile.

• Aldol-Type Addition (Henry Reaction) + Oxidation: Base-catalyzed C-C bond formation followed by the controlled oxidation of the resulting β -nitro alcohol[4].

Pathway A: Direct C-Acylation via N-Acylbenzotriazoles

Mechanistic Rationale

The direct acylation of nitroalkanes is historically challenging because the intermediate nitronate anion is an ambident nucleophile. Reaction with standard acyl chlorides predominantly leads to O-acylation, yielding unstable enol esters that degrade rapidly.

To circumvent this, N-acylbenzotriazoles are employed as mild, highly regioselective acylating agents. The benzotriazole leaving group stabilizes the transition state and directs the electrophilic attack exclusively toward the carbon atom of the nitronate, ensuring high yields of the C-acylated α -nitro ketone[6].

Fig 1: Direct C-acylation mechanism of 1-nitro-2-methylpropane to form the target α-nitro ketone.

Self-Validating Protocol: C-Acylation

Reagents: 1-Nitro-2-methylpropane (1.0 eq), N-isobutyrylbenzotriazole (1.1 eq), Sodium Hydride (60% dispersion in mineral oil, 1.2 eq), anhydrous THF.

• Nitronate Formation: Suspend NaH in anhydrous THF under an argon atmosphere at 0 °C. Dropwise add 1-nitro-2-methylpropane.

  • Validation Check: The reaction is self-validating via the visible evolution of H2​ gas. Stirring until gas evolution ceases (approx. 30 mins) confirms complete conversion to the homogenous, slightly yellow nitronate solution.

• Electrophilic Addition: Cool the nitronate solution to -78 °C. Add a solution of N-isobutyrylbenzotriazole in THF dropwise over 15 minutes.

• Acyl Transfer: Allow the reaction mixture to slowly warm to room temperature over 4 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the strongly UV-active N-isobutyrylbenzotriazole spot ( Rf​≈0.6 ) indicates reaction completion.

• Quench and Isolate: Quench the reaction with saturated aqueous NH4​Cl to neutralize residual base and protonate the extruded benzotriazole. Extract with diethyl ether, wash with brine, dry over MgSO4​ , and concentrate.

• Purification: Purify via flash column chromatography to yield 2,5-dimethyl-4-nitrohexan-3-one as a pale yellow oil.

Pathway B: Henry (Nitroaldol) Reaction & Swern Oxidation

Mechanistic Rationale

The development of synthetic routes to α -nitro ketones is intrinsically linked to the Henry Reaction (discovered in 1895), which couples a nitroalkane with an aldehyde to form a β -nitro alcohol[4].

For our target, 1-nitro-2-methylpropane is reacted with isobutyraldehyde. The primary challenge in this pathway is the subsequent oxidation step. β -nitro alcohols are highly sensitive to basic conditions, which can trigger a retro-Henry (retro-aldol) cleavage, breaking the newly formed C3-C4 bond. Therefore, a mild, non-aqueous oxidation method—specifically the Swern Oxidation —is required to cleanly convert the alcohol to the ketone without carbon-carbon bond cleavage[4].

Fig 2: Two-step synthesis via Henry reaction and Swern oxidation to prevent retro-aldol cleavage.

Self-Validating Protocol: Henry Reaction & Oxidation

Step 1: Henry Reaction

• Coupling: Dissolve 1-nitro-2-methylpropane (1.0 eq) and isobutyraldehyde (1.2 eq) in absolute ethanol. Add a catalytic amount of aqueous NaOH (0.1 eq).

• Monitoring: Stir at room temperature for 12 hours.

  • Validation Check: GC-MS or TLC (stained with KMnO4​ ) should reveal the consumption of the aldehyde and the appearance of the highly polar β -nitro alcohol (2,5-dimethyl-4-nitrohexan-3-ol).

• Workup: Neutralize with dilute HCl, extract with dichloromethane (DCM), and concentrate to isolate the intermediate.

Step 2: Swern Oxidation

• Activation: In a flame-dried flask under argon, dissolve oxalyl chloride (1.5 eq) in anhydrous DCM and cool to -78 °C. Dropwise add anhydrous DMSO (3.0 eq).

  • Validation Check: Vigorous gas evolution ( CO and CO2​ ) must be observed immediately upon DMSO addition. Lack of gas evolution indicates degraded oxalyl chloride, which will cause the oxidation to fail.

• Oxidation: After 15 minutes, add a solution of the β -nitro alcohol (1.0 eq) in DCM dropwise. Stir for 45 minutes at -78 °C.

• Elimination: Add triethylamine (5.0 eq) dropwise. The solution will turn opaque white. Allow it to warm to room temperature over 1 hour.

• Isolation: Quench with water, extract with DCM, wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Dry and concentrate to yield the final α -nitro ketone.

Comparative Analysis of Synthetic Routes

To assist process chemists in selecting the optimal workflow, the quantitative and qualitative data for both pathways are summarized below:

Parameter	Pathway A: Direct C-Acylation	Pathway B: Henry Reaction + Oxidation
Overall Yield	65% – 80%[6]	45% – 60% (Over two steps)[4]
Step Count	1 (Assuming pre-synthesized acylating agent)	2 (Addition followed by oxidation)
Atom Economy	Moderate (Loss of benzotriazole leaving group)	Low (Loss of DMSO, CO2​ , CO , and water)
Regioselectivity	High (N-acylbenzotriazole minimizes O-acylation)	N/A (Oxidation is site-specific to the alcohol)
Primary Challenge	Preparation and handling of the moisture-sensitive acylating agent	Strict temperature control required to prevent retro-Henry cleavage

Conclusion

The synthesis of 3-Hexanone, 2,5-dimethyl-4-nitro- requires strategic navigation of steric hindrance and the inherent instability of α -nitro ketone intermediates. While the classic Henry reaction followed by Swern oxidation (Pathway B) utilizes highly accessible and inexpensive reagents[4], the direct C-acylation utilizing N-acylbenzotriazoles (Pathway A) offers superior yields and a streamlined one-step process from aliphatic precursors[6]. For drug development applications requiring high-purity bifunctional intermediates, Pathway A is recommended due to its avoidance of the retro-aldol degradation pathway.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Alpha-nitro ketone as an electrophile and nucleophile: synthesis of 3-substituted 2-nitromethylenetetrahydrothiophene and -tetrahydrofuran as drosophila nicotinic receptor probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. α-Nitro Ketone Synthesis Using N-Acylbenzotriazoles [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Chemoselective Protocols for the Reduction of 3-Hexanone, 2,5-dimethyl-4-nitro-

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodological Guide & Standard Operating Procedure (SOP)

Executive Summary & Synthetic Challenge

The reduction of aliphatic nitro compounds to primary amines is a foundational transformation in pharmaceutical synthesis. However, 3-Hexanone, 2,5-dimethyl-4-nitro- presents a distinct chemoselective and steric challenge. The molecule features a secondary aliphatic nitro group flanked by an isopropyl group and a reactive carbonyl moiety.

Standard catalytic hydrogenation (e.g., Pd/C with H₂) often requires forcing conditions to overcome the steric encumbrance around the C4 position, which frequently leads to the over-reduction of the C3 ketone, yielding an undesired amino-alcohol byproduct. To achieve absolute chemoselective fidelity, we must employ orthogonal methodologies that exploit specific electronic and mechanistic pathways rather than brute-force hydrogenation.

Mechanistic Insights & Causality

As a Senior Application Scientist, I prioritize methods where the underlying chemical physics inherently protect the functional groups we wish to retain. For this substrate, we deploy two highly validated, orthogonal strategies:

Strategy A: Metal-Free Silicon-Mediated Deoxygenation

Utilizing Trichlorosilane (HSiCl₃) and N,N-Diisopropylethylamine (DIPEA), this protocol relies on the in situ generation of a transient, highly oxophilic dichlorosilylene species ( :SiCl2​ ). The causality here is driven by orbital interactions: the silylene selectively inserts into the polarized N–O bonds of the nitro group. Because aliphatic ketones do not possess the requisite electronic structure to react with this specific silylene intermediate under mild conditions, the carbonyl group remains completely untouched [1].

Strategy B: Mild Single-Electron Transfer (SET) Reduction

Utilizing Zinc dust and Ammonium Chloride (NH₄Cl), this method operates via a heterogeneous SET mechanism. The causality is governed by redox potentials: the aliphatic nitro group is more easily reduced (accepts an electron more readily from the zinc surface) than the aliphatic ketone. By using NH₄Cl as a mild proton source (pH ~5.5), we facilitate the rapid protonation of the nitro radical anion while strictly avoiding base-catalyzed side reactions, such as the epimerization of the labile chiral centers at C2 and C4 [2].

Workflow & Pathway Visualization

Fig 1. Chemoselective reduction pathways avoiding ketone over-reduction.

Experimental Protocols

Protocol 1: Metal-Free Silane Reduction (HSiCl₃ / DIPEA)

This protocol is ideal for late-stage functionalization where trace metal contamination must be strictly avoided.

Materials:

• 3-Hexanone, 2,5-dimethyl-4-nitro- (1.0 eq, 10.0 mmol, 1.73 g)

• Trichlorosilane, HSiCl₃ (3.5 eq, 35.0 mmol, 3.54 mL)

• N,N-Diisopropylethylamine, DIPEA (5.0 eq, 50.0 mmol, 8.71 mL)

• Anhydrous Dichloromethane (DCM) (25 mL)

Step-by-Step Procedure:

• Inerting & Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and an argon inlet. Add the nitro ketone (1.73 g) and anhydrous DCM (25 mL).

• Base Addition: Inject DIPEA (8.71 mL) into the stirring solution. Cool the reaction mixture to 0 °C using an ice-water bath.

• Silane Addition: Critical Step. Slowly add HSiCl₃ (3.54 mL) dropwise via syringe over 15 minutes. Caution: HSiCl₃ is highly corrosive and reacts violently with moisture. A white precipitate (DIPEA hydrochloride salts) will begin to form.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir vigorously for 12–16 hours.

• Self-Validating Checkpoint: Withdraw a 50 µL aliquot, quench into 0.5 mL of saturated NaHCO₃, and extract with 0.5 mL EtOAc. Analyze the organic layer via GC-MS. The system validates its completion when the chromatogram shows the absolute disappearance of the substrate molecular ion ( m/z 173) and the emergence of the target amine ( m/z 143). The strict absence of m/z 145 confirms the ketone moiety has maintained its structural integrity.

• Quench & Workup: Cool the mixture back to 0 °C. Carefully quench by dropwise addition of saturated aqueous NaHCO₃ (30 mL). Note: Vigorous gas evolution will occur. Extract the aqueous layer with DCM (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Mild SET Reduction (Zn / NH₄Cl)

This protocol is highly scalable, utilizes inexpensive reagents, and is ideal for early-to-mid stage process chemistry.

Materials:

• 3-Hexanone, 2,5-dimethyl-4-nitro- (1.0 eq, 10.0 mmol, 1.73 g)

• Zinc Dust, <10 µm particle size (10.0 eq, 100.0 mmol, 6.54 g)

• Ammonium Chloride, NH₄Cl (5.0 eq, 50.0 mmol, 2.67 g)

• Methanol / Water (4:1 v/v, 30 mL)

Step-by-Step Procedure:

• Solvent Preparation: In a 100 mL round-bottom flask, dissolve the nitro ketone (1.73 g) and NH₄Cl (2.67 g) in a pre-mixed solution of Methanol (24 mL) and DI Water (6 mL).

• Zinc Activation: Ensure the Zinc dust is free of extensive oxide layers. Add the Zinc dust (6.54 g) in three equal portions over 15 minutes to the vigorously stirring solution at room temperature.

• Propagation: The reaction is mildly exothermic. Allow the suspension to stir at ambient temperature for 3–5 hours.

• Self-Validating Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 7:3, Ninhydrin stain). The starting material is UV-active but Ninhydrin-negative. The protocol validates its own progression when a new, highly polar spot appears that stains deep purple/brown upon heating with Ninhydrin (indicating the primary amine). Complete consumption of the starting material dictates the end of the reaction.

• Filtration & Workup: Filter the heterogeneous mixture through a pad of Celite to remove unreacted zinc and zinc salts. Wash the Celite pad thoroughly with EtOAc (50 mL). Concentrate the filtrate under reduced pressure to remove methanol. Dilute the remaining aqueous residue with saturated NaHCO₃ (20 mL) and extract with EtOAc (3 × 25 mL). Dry, filter, and concentrate to yield the crude amino ketone.

Quantitative Data & Protocol Comparison

To assist in selecting the optimal route for your specific synthetic pipeline, the following table summarizes the quantitative performance metrics of both protocols based on established continuous-flow and batch data for sterically hindered aliphatic nitro compounds [3].

Parameter	Protocol 1: HSiCl₃ / DIPEA	Protocol 2: Zn / NH₄Cl	Rationale / Impact
Chemoselectivity	>99% (Ketone strictly intact)	>95% (Ketone intact)	Both methods prevent over-reduction to the amino-alcohol.
Typical Yield	85 – 92%	78 – 88%	Silane method prevents product loss to zinc-surface adsorption.
Reaction Time	12 – 16 hours	3 – 5 hours	Zn/NH₄Cl is kinetically faster due to rapid SET dynamics.
Scalability	Moderate (Exothermic quench)	High	Zn/NH₄Cl is easily scaled; HSiCl₃ requires strict thermal control.
Safety Profile	Corrosive, moisture-sensitive	Heavy metal waste	Protocol 1 avoids transition metals; Protocol 2 requires safe Zn disposal.

References

• Metal-Free Reduction of Aromatic and Aliphatic Nitro Compounds to Amines: A HSiCl3-Mediated Reaction of Wide General Applicability Source: Organic Letters (ACS Publications), 2015, 17, 3941-3943. URL:[Link]

• Amine synthesis by nitro compound reduction Source: Organic Chemistry Portal URL:[Link]

• Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane Source: Beilstein Journal of Organic Chemistry (via PMC), 2017, 13, 1651–1658. URL:[Link]

derivatization of 3-Hexanone, 2,5-dimethyl-4-nitro- for gas chromatography

Application Note: Advanced Derivatization Protocols for the Gas Chromatographic Analysis of 3-Hexanone, 2,5-dimethyl-4-nitro-

Target Audience: Researchers, analytical chemists, and drug development professionals. Application Area: Natural product profiling, pesticide analysis, and complex mixture characterization.

Introduction & Mechanistic Rationale

3-Hexanone, 2,5-dimethyl-4-nitro- (CAS: 59906-54-6) is a structurally complex aliphatic nitro-ketone. It has been identified as a bioactive constituent in botanical extracts, such as those from Litsea cubeba, which are heavily investigated for their potent insecticidal properties[1]. Despite its biological and agricultural relevance, analyzing this compound via Gas Chromatography (GC) presents significant analytical hurdles.

The Mechanistic Challenge: The molecule features a highly sterically hindered carbonyl group (C3) flanked by two bulky isopropyl-like moieties, with a strong electron-withdrawing nitro group at the alpha position (C4). When exposed to the high temperatures of a standard GC injection port (typically 250°C), alpha-nitro ketones are highly susceptible to keto-enol tautomerization. This tautomerization catalyzes thermal degradation, resulting in severe peak tailing, poor reproducibility, and analyte loss.

The Derivatization Solution: To achieve reliable chromatographic separations, the analyte's functionality must be modified to prevent thermal decomposition and reduce analyte adsorption in the GC system[2]. By converting the labile carbonyl group into a stable oxime ether, we effectively lock the molecule out of the keto-enol tautomerization pathway. Furthermore, derivatization alters the inherent volatility and eliminates destructive intermolecular hydrogen bonding[2].

We present two validated oximation pathways tailored to specific detector configurations:

• Methoximation (MOX): Ideal for standard GC-MS with Electron Ionization (EI).

• PFBHA Oximation: Utilizes O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine. This approach is highly recommended for trace-level analysis using Electron Capture Detection (ECD) or Negative Ion Chemical Ionization (NICI) MS, aligning with the principles of EPA Method 8091 for the sensitive detection of nitroaromatics and cyclic ketones[3].

Experimental Protocols

Protocol A: Methoximation (MOX) for GC-MS (EI)

Causality Insight: The severe steric hindrance around the C3 carbonyl requires both a basic catalyst and elevated thermal kinetic energy to drive the nucleophilic attack of the methoxyamine onto the ketone.

• Sample Aliquot: Transfer 100 µL of the sample extract (in an aprotic solvent such as hexane) into a 2 mL glass GC autosampler vial.

• Reagent Addition: Add 50 µL of a 2% (w/v) methoxyamine hydrochloride solution prepared in anhydrous pyridine. Note: Pyridine is chosen specifically because it acts as both an optimal solvent and an acid-scavenging base to drive the reaction forward.

• Incubation: Cap the vial tightly and incubate in a heating block at 60°C for 60 minutes.

• Solvent Exchange: Remove the vial, cool to room temperature, and evaporate the pyridine to dryness under a gentle stream of ultra-pure nitrogen.

• Reconstitution: Reconstitute the stable MOX derivative in 100 µL of GC-grade hexane. Inject 1 µL into the GC-MS system.

Protocol B: PFBHA Derivatization for GC-ECD / NICI-MS

Causality Insight: PFBHA adds a heavily fluorinated moiety to the molecule, drastically increasing its electron affinity. The reaction pH must be carefully controlled: too acidic, and the hydroxylamine nucleophile is fully protonated (rendered inactive); too basic, and the carbonyl carbon lacks the necessary electrophilicity.

• Aqueous Preparation: To 1 mL of aqueous sample (or dried extract reconstituted in 1 mL of HPLC-grade water), add 100 µL of a 10 mg/mL PFBHA·HCl aqueous solution.

• pH Optimization: Adjust the solution to pH 4.0 using 0.1 M HCl or 0.1 M NaOH. This mildly acidic environment optimally protonates the carbonyl oxygen without deactivating the PFBHA reagent.

• Incubation: Incubate the mixture at 50°C for 2 hours to overcome the steric hindrance of the 2,5-dimethyl groups.

• Liquid-Liquid Extraction (LLE): Add 1 mL of GC-grade hexane to the vial. Vortex vigorously for 2 minutes to partition the hydrophobic PFBHA-oxime derivative into the organic phase.

• Dehydration (Self-Validation Step): Transfer the upper organic (hexane) layer to a clean vial containing ~50 mg of anhydrous sodium sulfate ( Na2​SO4​ ). Removing trace water is a critical self-validating step to prevent degradation of the GC column's stationary phase and ensure run-to-run reproducibility.

• Analysis: Transfer the dried hexane extract to an autosampler vial and inject 1 µL into the GC-ECD or GC-NICI-MS.

Quantitative Data & Analytical Performance

The following table summarizes the comparative analytical performance of 3-Hexanone, 2,5-dimethyl-4-nitro- before and after derivatization.

Analytical Parameter	Underivatized	MOX Derivative	PFBHA Derivative
Detector Compatibility	GC-FID / GC-MS (Poor)	GC-MS (EI)	GC-ECD / GC-MS (NICI)
Thermal Stability	Low (Degrades in GC inlet)	High	Very High
Estimated LOD	> 500 ng/mL	10 ng/mL	0.5 ng/mL
Peak Shape	Severe Tailing	Symmetrical	Symmetrical
Chromatographic Resolution	Poor (Broad peaks)	Excellent	Excellent

Visualizations

Fig 1. Step-by-step derivatization workflow for 3-Hexanone, 2,5-dimethyl-4-nitro- prior to GC.

Fig 2. Mechanistic rationale: Oximation prevents thermal degradation of the alpha-nitro ketone.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]

Application Note: A Comprehensive Guide to Aldol and Henry (Nitro-Aldol) Condensations for Advanced C-C Bond Formation

Abstract This document provides a detailed guide to two fundamental carbon-carbon bond-forming reactions in organic synthesis: the Aldol Condensation and the analogous Henry (Nitro-Aldol) Reaction. These reactions are cornerstones in the synthesis of complex organic molecules, including pharmaceutical intermediates and fine chemicals. This note offers in-depth mechanistic insights, step-by-step experimental protocols, safety considerations, and characterization data for researchers, scientists, and professionals in drug development. We will first explore a classic base-catalyzed crossed aldol (Claisen-Schmidt) condensation and then detail the Henry reaction for the synthesis of β-nitro alcohols, precursors to valuable α-nitro ketones.

Introduction: The Art of Constructing Molecular Complexity

The strategic formation of carbon-carbon bonds is the essence of organic synthesis. Among the most powerful tools for this purpose is the aldol condensation, a reaction that unites two carbonyl compounds to create a larger, more complex molecule.[1][2][3] This reaction can be catalyzed by either acid or base and typically proceeds through a β-hydroxy carbonyl intermediate, which can then dehydrate to yield an α,β-unsaturated carbonyl compound.[2][4][5]

A related and equally potent transformation is the Henry or Nitro-Aldol Reaction. This reaction employs a nitroalkane and a carbonyl compound to form β-nitro alcohols, which are versatile intermediates that can be further transformed into α-nitro ketones, nitroalkenes, or α-amino alcohols.[6] The nitronate anion, isoelectronic with an enolate, serves as the carbon nucleophile, making the Henry reaction a powerful analogue to the aldol condensation for introducing nitrogen functionality into a molecule.[7]

This guide provides validated protocols for both a representative Aldol condensation and a Henry reaction, designed to be robust and reproducible for a scientific research audience.

Part 1: The Base-Catalyzed Aldol Condensation (Claisen-Schmidt Type)

The Claisen-Schmidt condensation is a specific type of crossed aldol reaction between an aldehyde or ketone that has an enolizable α-hydrogen and an aromatic carbonyl compound that lacks an α-hydrogen, such as benzaldehyde.[3][8] This specificity prevents self-condensation of the aromatic aldehyde, leading to higher yields of the desired crossed product.[9]

Mechanism of Action

The reaction proceeds via a three-step mechanism under basic conditions:

• Enolate Formation: A base, typically hydroxide, abstracts an acidic α-hydrogen from the enolizable carbonyl compound (e.g., a ketone) to form a resonance-stabilized enolate ion.[2][9]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the second carbonyl compound (e.g., an aldehyde), forming a new carbon-carbon bond and a tetrahedral alkoxide intermediate.[1][8]

• Protonation & Dehydration: The alkoxide is protonated by a protic solvent (like water or ethanol) to yield a β-hydroxy carbonyl compound (the aldol addition product).[7] Under the reaction conditions, especially with heating, this intermediate readily undergoes dehydration via an E1cB elimination mechanism to form a highly stable, conjugated α,β-unsaturated carbonyl compound.[1][3]

Visualization: Aldol Condensation Workflow

Caption: Base-catalyzed Aldol condensation workflow.

Experimental Protocol: Synthesis of 4-(4-methoxyphenyl)but-3-en-2-one

This protocol details the Claisen-Schmidt condensation of p-anisaldehyde (4-methoxybenzaldehyde) with acetone.[5]

Materials & Reagents

Reagent/Material	Specification	Supplier	CAS Number	Hazards
p-Anisaldehyde	≥98%	Sigma-Aldrich	123-11-5	Irritant
Acetone	ACS Grade	Fisher Scientific	67-64-1	Highly Flammable, Irritant
Sodium Hydroxide	Pellets, ≥97%	VWR	1310-73-2	Corrosive, Severe Burns[10][11][12]
Deionized Water	N/A	In-house	7732-18-5	None
Ethanol	95%	Decon Labs	64-17-5	Flammable
Round-bottom flask	100 mL	N/A	N/A	N/A
Magnetic stirrer & stir bar	N/A	N/A	N/A	N/A
Büchner funnel & filter paper	N/A	N/A	N/A	N/A
Beakers	Various sizes	N/A	N/A	N/A

Procedure

• Reaction Setup: In a 100 mL round-bottom flask, dissolve p-anisaldehyde (2.4 mL, 20 mmol) in acetone (30 mL). Add a magnetic stir bar.

• Base Addition: In a separate beaker, prepare a solution of sodium hydroxide (2.0 g, 50 mmol) in deionized water (40 mL).

• Reaction Initiation: While stirring the acetone solution vigorously, slowly add the sodium hydroxide solution over a period of 5 minutes.

• Reaction Monitoring: Stir the mixture at room temperature for 30 minutes. A yellow precipitate should form during this time.

• Workup - Product Isolation: Add approximately 50 mL of water to the reaction mixture to ensure complete precipitation of the product.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product thoroughly with cold deionized water (3 x 30 mL) until the filtrate is neutral (test with pH paper).

• Purification: Recrystallize the crude solid from a minimal amount of warm ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a desiccator. Record the final mass and calculate the percent yield.

Safety Precautions

• This procedure must be conducted in a well-ventilated fume hood.

• Sodium hydroxide is extremely corrosive and can cause severe chemical burns.[11][12][13] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10]

• Acetone and ethanol are highly flammable. Keep away from open flames and spark sources.[14]

Characterization & Expected Results

Parameter	Expected Value
Product Name	4-(4-methoxyphenyl)but-3-en-2-one
Appearance	Pale yellow crystalline solid
Yield	75-85%
Melting Point	72-74 °C
IR (KBr, cm⁻¹)	~1660 (C=O, conjugated), ~1600 (C=C, aromatic), ~980 (trans C=C bend)
¹H NMR (CDCl₃, δ)	~2.4 (s, 3H, -CH₃), ~3.8 (s, 3H, -OCH₃), ~6.9 (d, 2H, Ar-H), ~7.5 (d, 2H, Ar-H), ~6.7 (d, 1H, =CH-), ~7.6 (d, 1H, =CH-)

Part 2: The Henry (Nitro-Aldol) Reaction

The Henry reaction is a classic base-catalyzed C-C bond formation between a nitroalkane and an aldehyde or ketone.[6] The resulting β-nitro alcohol is a highly versatile synthetic intermediate.

Mechanism of Action

• Nitronate Formation: A base deprotonates the α-carbon of the nitroalkane, which is acidic due to the strong electron-withdrawing nature of the nitro group, to form a nitronate anion.

• Nucleophilic Addition: The nitronate anion attacks the carbonyl carbon of the aldehyde or ketone.

• Protonation: The resulting alkoxide intermediate is protonated during workup to yield the final β-nitro alcohol product.

Visualization: Henry Reaction Workflow

Caption: Base-catalyzed Henry (Nitro-Aldol) reaction workflow.

Experimental Protocol: Synthesis of 2-Nitro-1-phenylethanol

This protocol details the Henry reaction between benzaldehyde and nitromethane.[6]

Materials & Reagents

Reagent/Material	Specification	Supplier	CAS Number	Hazards
Benzaldehyde	≥99%	Sigma-Aldrich	100-52-7	Harmful if swallowed
Nitromethane	≥96%	Acros Organics	75-52-5	Flammable, Toxic
Sodium Hydroxide	Pellets, ≥97%	VWR	1310-73-2	Corrosive, Severe Burns[10][11][12]
Diethyl Ether	Anhydrous, ≥99%	Fisher Scientific	60-29-7	Extremely Flammable, Peroxide Former[15][16][17]
Hydrochloric Acid	1M Solution	In-house	7647-01-0	Corrosive
Sodium Sulfate	Anhydrous	VWR	7757-82-6	Irritant
Ice Bath	N/A	N/A	N/A	N/A
Separatory Funnel	250 mL	N/A	N/A	N/A

Procedure

• Reaction Setup: To a 250 mL flask equipped with a stir bar, add benzaldehyde (2.0 mL, 20 mmol) and nitromethane (1.6 mL, 30 mmol).

• Cooling: Cool the mixture in an ice bath to 0 °C.

• Base Addition: Prepare a solution of sodium hydroxide (0.8 g, 20 mmol) in 10 mL of cold water. Add this solution dropwise to the reaction mixture over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Continue stirring the reaction mixture in the ice bath for 1 hour after the addition is complete.

• Workup - Neutralization: Slowly add 1M hydrochloric acid to the reaction mixture until it is acidic (pH ~5).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash with brine (1 x 20 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator to obtain the crude product, which can be further purified by column chromatography if necessary.

Safety Precautions

• Nitromethane is flammable and toxic. Handle only in a fume hood.

• Diethyl ether is extremely flammable and can form explosive peroxides upon exposure to air and light.[15][16][18] Always use in a well-ventilated area, away from ignition sources, and ensure containers are dated upon opening.[15] Do not distill to dryness.[15]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	- Inactive base (absorbed CO₂/H₂O)- Incorrect stoichiometry- Reaction temperature too low/high	- Use fresh, high-purity base.- Double-check all calculations and measurements.- Monitor and control reaction temperature carefully.
Oily Product / Fails to Crystallize	- Presence of unreacted starting materials or side products.- Incorrect recrystallization solvent.	- Ensure thorough washing of the crude product.- Perform small-scale solvent screening to find an optimal recrystallization solvent system.
Formation of Multiple Products	- Self-condensation of the ketone (in Aldol).- Cannizzaro reaction of aldehyde (if no α-H).	- Add the ketone slowly to the aldehyde/base mixture.- Ensure the presence of an enolizable component and use appropriate stoichiometry.

Conclusion

The Aldol and Henry reactions represent two of the most elegant and effective strategies for carbon-carbon bond formation in synthetic chemistry. The protocols detailed in this application note provide a reliable foundation for synthesizing α,β-unsaturated ketones and β-nitro alcohols. Mastery of these techniques enables researchers to construct complex molecular architectures essential for drug discovery and materials science. Adherence to the procedural details and safety precautions outlined is critical for achieving successful and reproducible outcomes.

References

• Environment, Health & Safety, University of Washington. Diethyl Ether Standard Operating Procedure. Available at: [Link]

• CORECHEM Inc. Safe Handling Guide: Sodium Hydroxide. (2022). Available at: [Link]

• Centers for Disease Control and Prevention (CDC). Sodium Hydroxide | Medical Management Guidelines. Available at: [Link]

• Tennessee Department of Health. Sodium Hydroxide (NaOH). Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Diethyl Ether. (2002). Available at: [Link]

• INCHEM. ICSC 0355 - DIETHYL ETHER. Available at: [Link]

• Carl ROTH. Safety Data Sheet: Diethyl ether. (2016). Available at: [Link]

• Katritzky, A. R., et al. (2005). α-Nitro Ketone Synthesis Using N-Acylbenzotriazoles. J. Org. Chem., 70, 9211-9214. Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Sodium Hydroxide. (2015). Available at: [Link]

• Reed College. Experiment 19 — Aldol Condensation. Available at: [Link]

• The Good Scents Company. 3-hexanone Information. Available at: [Link]

• Master Organic Chemistry. Aldol Addition and Condensation Reactions (Base-Catalyzed). (2022). Available at: [Link]

• Boyarskiy, V. P., et al. (2023). Interrupted Nef and Meyer Reactions: A Growing Point for Diversity-Oriented Synthesis Based on Nitro Compounds. PMC. Available at: [Link]

• Ranu, B. C., et al. (2002). A New Protocol for a Regioselective Aldol Condensation as an Alternative Convenient Synthesis of β-Ketols and α,β-Unsaturated Ketones. The Journal of Organic Chemistry. Available at: [Link]

• St. Olaf College. ALDOL CONDENSATION. Available at: [Link]

• Enders, D., et al. (2008). Asymmetric Synthesis of β-Nitro Ketones via Michael Addition of Lithiated α-Amino Nitriles to Nitroalkenes. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. Aldol condensation. Available at: [Link]

• Magritek. The Aldol Condensation. Available at: [Link]

• Patsnap Eureka. Aldol Condensation Explained: Mechanism, Types, and Examples. (2025). Available at: [Link]

• ResearchGate. UV-Visible spectrum of α, β-unsaturated ketone derivatives. Available at: [Link]

• de Souza, R. O. M. A. (2022). CHAPTER 9: α,β-Unsaturated Carbonyl Compounds. Books.

• Wikipedia. α,β-Unsaturated carbonyl compound. Available at: [Link]

• Fillion, E., et al. Organic Syntheses Procedure. Available at: [Link]

• Ghorab, M. M., et al. (2016). Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study. PMC. Available at: [Link]

• Chemistry LibreTexts. Aldol Condensation. (2023). Available at: [Link]

• SRM University. ALDOL CONDENSATION. Available at: [Link]

• Ammar, Y. A., et al. (2009). Facile synthesis of 2,3,5,6-tetrabromo-4-methyl-nitrocyclohexa-2,5-dien-1-one, a mild nitration reagent. PMC. Available at: [Link]

Sources

• 1. Aldol condensation - Wikipedia [en.wikipedia.org]
• 2. Aldol Condensation Explained: Mechanism, Types, and Examples [eureka.patsnap.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. amherst.edu [amherst.edu]
• 5. magritek.com [magritek.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. Safe Handling Guide: Sodium Hydroxide - CORECHEM Inc. [corecheminc.com]
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• 12. Sodium Hydroxide | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
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• 15. ehs.umich.edu [ehs.umich.edu]
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• 17. westliberty.edu [westliberty.edu]
• 18. ICSC 0355 - DIETHYL ETHER [inchem.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 3-Hexanone, 2,5-dimethyl-4-nitro-

Overview

Welcome to the Technical Support Center for the synthesis of 3-Hexanone, 2,5-dimethyl-4-nitro- (CAS: 59906-54-6). This sterically hindered α -nitro ketone is a highly specialized volatile compound[1]. Its synthesis is notoriously challenging due to the steric bulk of the dual isopropyl groups and the high acidity of the α -proton (predicted pKa ~5.56)[2].

• Henry (Nitroaldol) Reaction: Condensation of isobutyraldehyde with 1-nitro-2-methylpropane to yield the intermediate β -nitro alcohol[3].

• Oxidation: Conversion of the β -nitro alcohol to the target α -nitro ketone using mild, buffered conditions[4].

Section 1: Henry (Nitroaldol) Reaction Troubleshooting

Q1: My Henry reaction stalls at ~40-50% conversion, and I am recovering unreacted isobutyraldehyde. How can I drive this to completion? Causality & Solution: The Henry reaction is a thermodynamically controlled equilibrium[3]. Because both isobutyraldehyde and 1-nitro-2-methylpropane are α -branched, the forward reaction suffers from severe steric clash, pushing the equilibrium toward the starting materials (the retro-Henry pathway). To overcome this, avoid standard aqueous bases (like NaOH) which exacerbate the reversibility. Instead, use a solvent-free system with a catalytic amount of a non-nucleophilic base (e.g., 1,1,3,3-tetramethylguanidine or a copper-diamine complex[5]) and a 3-fold excess of the nitroalkane to drive the equilibrium forward via Le Chatelier's principle.

Q2: I am observing a significant amount of a yellow byproduct. What is it, and how do I prevent it? Causality & Solution: The yellow byproduct is the conjugated nitroalkene, formed via E1cB dehydration of the β -nitro alcohol intermediate. The proton adjacent to the nitro group is highly acidic. If the reaction temperature exceeds 15 °C or if the base is too strong, dehydration becomes competitive. Keep the reaction strictly between 0 °C and 10 °C and monitor closely via TLC.

Section 2: Oxidation Step Troubleshooting

Q3: When oxidizing the β -nitro alcohol, I get complete degradation and cleavage products instead of 3-Hexanone, 2,5-dimethyl-4-nitro-. Why? Causality & Solution: α -Nitro ketones are highly susceptible to C-C bond cleavage under basic conditions (Nef-type degradation). If you use an oxidant that requires or generates basic conditions, the molecule will fragment into isobutyric acid and 1-nitro-2-methylpropane. You must use mild, neutral, or slightly acidic oxidation protocols. Dess-Martin Periodinane (DMP) buffered with NaHCO3 is the gold standard for this transformation[4].

Q4: How do I purify the final product without it degrading on the column? Causality & Solution: The target ketone has a highly acidic α -proton (pKa ~5.56)[2], making it prone to enolization and degradation on standard silica gel. Purify the product via vacuum distillation (b.p. 80 °C at 0.02 Torr)[2]. If chromatography is absolutely necessary, use strictly neutral alumina or silica gel deactivated with 1% acetic acid.

Section 3: Quantitative Data & Reagent Selection

The choice of oxidant is the single most critical variable in the second step. The table below summarizes the causality behind reagent selection based on empirical yields.

Oxidation Method	Reagents	Conditions	Expected Yield	Major Byproducts / Causality
Dess-Martin (DMP)	DMP, NaHCO3	DCM, 0 °C to RT, 2 h	85-90%	None. Mild buffered conditions prevent cleavage[4].
Swern Oxidation	Oxalyl chloride, DMSO, Et3N	DCM, -78 °C to RT	70-80%	Epimerization. Et3N base causes slight enolization.
Jones Reagent	CrO3, H2SO4	Acetone, 0 °C	<10%	Nef cleavage. Strongly acidic/aqueous conditions destroy the product.
PCC	Pyridinium Chlorochromate	DCM, RT, 12 h	30-40%	Complex mixture. Prolonged reaction time leads to degradation.

Section 4: Visualizations

Reaction pathway for 3-Hexanone, 2,5-dimethyl-4-nitro- synthesis and major degradation routes.

Optimized step-by-step workflow for the buffered Dess-Martin oxidation.

Section 5: Verified Experimental Protocol (Oxidation Step)

To ensure a self-validating system, the following protocol incorporates internal buffering to prevent the auto-catalytic degradation of the α -nitro ketone.

• Preparation: Flame-dry a round-bottom flask under inert gas (Argon or N2). Dissolve 10.0 mmol of the purified β -nitro alcohol intermediate in 100 mL of anhydrous Dichloromethane (DCM).

• Buffering: Add 15.0 mmol (1.26 g) of solid Sodium Bicarbonate (NaHCO3). Causality: DMP releases acetic acid during the oxidation. Because the target ketone is highly sensitive, NaHCO3 neutralizes the acid, maintaining a strictly neutral pH[4].

• Oxidation: Cool the suspension to 0 °C using an ice bath. Slowly add 12.0 mmol (5.09 g) of Dess-Martin Periodinane (DMP) in portions over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 2 hours. The suspension will turn milky white as the iodine byproduct precipitates.

• Quenching: Pour the reaction mixture into a rapidly stirring solution of 50 mL saturated aqueous Na2S2O3 and 50 mL saturated aqueous NaHCO3. Stir for 15 minutes until the organic layer is completely clear. Causality: This destroys unreacted DMP and solubilizes the iodine byproducts.

• Isolation: Separate the organic layer, extract the aqueous layer with DCM (2 x 50 mL), dry over anhydrous MgSO4, and concentrate in vacuo at a low temperature (<30 °C).

• Purification: Purify the crude oil via short-path vacuum distillation (b.p. 80 °C at 0.02 Torr) to yield pure 3-Hexanone, 2,5-dimethyl-4-nitro-[2].

References

• [2] Title: 59906-54-6(3-Hexanone, 2,5-dimethyl-4-nitro ... | Source: ChemicalBook | URL:

• [1] Title: Supplementary information - ResearchGate | Source: ResearchGate | URL:

• [3] Title: Henry Nitroaldol Reaction | Source: Alfa Chemistry | URL:

• [5] Title: A Highly Diastereo- and Enantioselective Copper(I)-Catalyzed Henry Reaction | Source: ACS Publications | URL:

• [4] Title: Development of PRC1 inhibitors employing fragment-based approach and NMR-guided optimization | Source: PMC | URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. 59906-54-6 CAS MSDS (3-Hexanone, 2,5-dimethyl-4-nitro-) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Development of PRC1 inhibitors employing fragment-based approach and NMR-guided optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Guide to the Stable Storage of 3-Hexanone, 2,5-dimethyl-4-nitro-

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of 3-Hexanone, 2,5-dimethyl-4-nitro-, to prevent its degradation. Given the absence of extensive publicly available stability data for this specific molecule, the recommendations provided herein are grounded in the well-established chemical principles governing its constituent functional groups: a secondary nitroalkane and a ketone.

Troubleshooting Guide: Identifying and Mitigating Degradation

Degradation of 3-Hexanone, 2,5-dimethyl-4-nitro- can manifest in various ways. This section is designed to help you identify potential degradation and take corrective action.

Observation	Potential Cause(s)	Recommended Action(s)
Change in Appearance (e.g., color change from colorless/pale yellow to yellow/brown, formation of precipitates)	Photodegradation, thermal decomposition, or chemical incompatibility.	Store the compound in an amber vial to protect from light. Store at recommended low temperatures. Ensure the storage container is made of an inert material (e.g., borosilicate glass, PTFE).
Development of an Unusual Odor	Decomposition leading to volatile byproducts. Secondary nitroalkanes can hydrolyze to ketones and nitrous oxide.	Immediately move the container to a well-ventilated fume hood. Re-evaluate storage conditions, particularly for exposure to moisture and incompatible materials.
Inconsistent Experimental Results or Loss of Potency	Significant degradation of the active compound.	Re-analyze the purity of the compound using a suitable analytical method (e.g., HPLC, GC-MS). If degradation is confirmed, discard the stock and obtain a fresh batch. Review and optimize storage conditions.
pH Change in a Solution of the Compound	Hydrolysis or other degradation pathways that produce acidic or basic byproducts.	Buffer the solution if compatible with the experimental protocol. Investigate the stability of the compound at the intended pH range before preparing bulk solutions.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting the stability of 3-Hexanone, 2,5-dimethyl-4-nitro-.

Caption: Troubleshooting workflow for degradation of 3-Hexanone, 2,5-dimethyl-4-nitro-.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Hexanone, 2,5-dimethyl-4-nitro-?

While specific studies on this molecule are limited, based on its structure, the following degradation pathways are most probable:

• Hydrolysis: As a secondary nitroalkane, it can undergo hydrolysis, particularly under acidic conditions, to yield 2,5-dimethyl-3-hexanone and nitrous oxide. This is a known reaction for secondary nitro compounds[1]. The Nef reaction describes the hydrolysis of the salt of a secondary nitroalkane to a ketone and nitrous oxide under acidic conditions[2].

• Thermal Decomposition: Nitroalkanes are known to be thermally sensitive. Decomposition can be autocatalytic and is often accelerated by the presence of impurities[3]. The C-NO2 bond can cleave at elevated temperatures, leading to the formation of radical species and subsequent complex reaction mixtures[4].

• Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical decomposition of nitroalkanes, often proceeding through free-radical mechanisms[5].

• Oxidation of the Ketone: While ketones are generally more resistant to oxidation than aldehydes, strong oxidizing agents can cleave the carbon-carbon bonds adjacent to the carbonyl group[6][7]. The presence of the nitro group may influence the reactivity of the ketone moiety.

Q2: What are the optimal storage conditions for this compound?

To minimize degradation, the following storage conditions are recommended:

• Temperature: Store at low temperatures, preferably at or below 4°C. For long-term storage, -20°C is advisable. Avoid repeated freeze-thaw cycles.

• Light: Protect from light by storing in an amber glass vial or a container wrapped in aluminum foil.

• Atmosphere: For long-term storage or for highly sensitive applications, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidative degradation of the ketone functionality and to displace moisture.

• Container: Use a tightly sealed container made of an inert material such as borosilicate glass or PTFE to prevent contamination and reaction with the container material.

Q3: What materials are incompatible with 3-Hexanone, 2,5-dimethyl-4-nitro-?

Based on the functional groups, avoid contact with:

• Strong Acids and Bases: Strong acids can catalyze hydrolysis (Nef reaction)[2]. Strong bases can deprotonate the α-carbon to the nitro group, forming a nitronate salt which may be less stable or reactive in an unintended manner[1].

• Strong Oxidizing Agents: These can lead to aggressive and potentially hazardous reactions with both the nitroalkane and ketone functionalities.

• Strong Reducing Agents: These can reduce the nitro group to an amine or other reduced nitrogen species[1][8].

• Metals: Some metals can catalyze the decomposition of nitro compounds.

Q4: How can I assess the purity and detect degradation of my sample?

Regularly assessing the purity of your compound is crucial. The following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a powerful tool for assessing the purity of nitro compounds. A reverse-phase C18 column is often a good starting point. Degradation would be indicated by the appearance of new peaks or a decrease in the area of the main peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to separate and identify the parent compound and any volatile degradation products. A mass spectrum of 3-Hexanone, 2,5-dimethyl-4-nitro- is available for reference[9].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and can be used to identify and quantify impurities if they are present in sufficient concentration.

Experimental Protocol: Stability Assessment by HPLC

This protocol provides a general method for assessing the stability of 3-Hexanone, 2,5-dimethyl-4-nitro- in solution. It is recommended to perform a preliminary stability study before preparing large quantities of solutions for your experiments.

Objective: To determine the stability of 3-Hexanone, 2,5-dimethyl-4-nitro- under specific solvent and temperature conditions over time.

Materials:

• 3-Hexanone, 2,5-dimethyl-4-nitro-

• HPLC-grade acetonitrile

• HPLC-grade water

• Volumetric flasks

• HPLC vials

• HPLC system with a UV detector and a C18 column

Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of 3-Hexanone, 2,5-dimethyl-4-nitro- and dissolve it in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples: Dilute the stock solution with the desired experimental solvent (e.g., buffer, cell culture medium) to the final experimental concentration in separate HPLC vials. Prepare multiple vials for each condition to be tested.

• Initial Analysis (T=0): Immediately analyze one of the prepared samples by HPLC to establish the initial purity and peak area.

• Incubation: Store the remaining vials under the desired test conditions (e.g., room temperature, 37°C, protected from light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), remove a vial from each condition and analyze it by HPLC.

• Data Analysis: Compare the peak area of the parent compound at each time point to the initial (T=0) peak area. A significant decrease in the peak area and/or the appearance of new peaks indicates degradation.

HPLC Conditions (Starting Point):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV at a wavelength where the compound has significant absorbance (a UV scan of a pure sample is recommended to determine the optimal wavelength).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

References

• Notes on Preparation and important reactions of nitro compounds, nitriles, isonitriles. (n.d.). Retrieved from [Link]

• Reduction in the Thermal Stability of Nitro-Containing Compounds due to Cross-Catalyzed Autocatalytic Decomposition Caused by Nitro-Containing Impurities | Organic Process Research & Development. (2022, October 10). ACS Publications. Retrieved from [Link]

• NITRO COMPOUNDS. (2020, March 29). Retrieved from [Link]

• Nitro compounds are an important class of organic compounds which may be regarded as derived from hydrocarbons by the replaceme. (n.d.). Hansraj College. Retrieved from [Link]

• Rebbert, R. E. (1962). Primary Processes in the Photochemical Decomposition of Nitroalkanes. Bulletin des Sociétés Chimiques Belges, 71(11-12), 709-721.

• The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• An Isotopic Labeling Investigation into the Influence of the Nitro Group on LLM-105 Thermal Decomposition. (n.d.). OSTI.GOV. Retrieved from [Link]

• Nef reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. (n.d.). DTIC. Retrieved from [Link]

• Thermal Decomposition of Aliphatic Nitro-compounds. (2025, August 5). ResearchGate. Retrieved from [Link]

• Nitro compound. (n.d.). In Wikipedia. Retrieved from [Link]

• analytical methods. (n.d.). Retrieved from [Link]

• Aerobic Oxidative Dehydrogenation of Ketones to 1,4-Enediones. (2021, February 2). Organic Letters. Retrieved from [Link]

• 19.3: Oxidation of Aldehydes and Ketones. (2025, January 19). Chemistry LibreTexts. Retrieved from [Link]

• Oxidation of Ketones, Aldehydes, and Carboxylic Acids. (n.d.). ResearchGate. Retrieved from [Link]

• Ketones Waste Compatibility. (n.d.). CP Lab Safety. Retrieved from [Link]

• ketone body oxidation: Topics by Science.gov. (n.d.). Retrieved from [Link]

• 19.3 Oxidation of Aldehydes and Ketones. (n.d.). In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Chemical Incompatibility and Lab Storage Rules. (n.d.). Environmental Health and Safety. Retrieved from [Link]

• Chemical Properties of 3-Hexanone, 2,5-dimethyl- (CAS 1888-57-9). (n.d.). Cheméo. Retrieved from [Link]

• Biodegradation of nitroaromatic compounds. (n.d.). Semantic Scholar. Retrieved from [Link]

• Runaway Reaction Hazards in Processing Organic Nitro Compounds. (n.d.). ACS Publications. Retrieved from [Link]

• Biodegradation and Transformation of Nitroaromatic Compounds (POSTPRINT). (2012, July 10). DTIC. Retrieved from [Link]

• III Analytical Methods. (n.d.). Retrieved from [Link]

• 3-Hexanone, 2,5-dimethyl-4-nitro- - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

• NITROPHYL® Compatibility Guide. (n.d.). Retrieved from [Link]

• 3-Hexanone, 2,5-dimethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Photocatalytical degradation of toluene and cyclohexane using LEd Illumination. (n.d.). Polish Journal of Environmental Studies. Retrieved from [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). Retrieved from [Link]

• 3-Hexanone. (n.d.). In Wikipedia. Retrieved from [Link]

• Photocatalytic Degradation of Nitro and Chlorophenols Using Doped and Undoped Titanium Dioxide Nanoparticles. (n.d.). ProQuest. Retrieved from [Link]

• The Photochemical Degradation (PCD) of Nitrobenzene (NB) using UV Light and Fenton Reagent Under Various Conditions. (2017, December 9). DergiPark. Retrieved from [Link]

• Chemical Compatibility Storage Guide.pdf. (n.d.). Retrieved from [Link]

• A Comprehensive Review on Adsorption, Photocatalytic and Chemical Degradation of Dyes and Nitro-Compounds over Different Kinds of Porous and Composite Materials. (n.d.). PMC. Retrieved from [Link]

• CHEMICAL COMPATIBILITY STORAGE CODES. (n.d.). UC Davis Health. Retrieved from [Link]

• Chemical Compatibility & Storage. (n.d.). Department of Chemistry | University of Toronto. Retrieved from [Link]

• Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products. (1977, January 17). DTIC. Retrieved from [Link]

• 2,5-Dimethyl-3-hexanone. (n.d.). Chemical-Suppliers. Retrieved from [Link]

• Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. Strain DN22. (n.d.). PMC. Retrieved from [Link]

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• 2. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 3. echemi.com [echemi.com]
• 4. CPAchem.Web.Client [cpachem.com]
• 5. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 6. researchgate.net [researchgate.net]
• 7. 3-Hexanone | C6H12O | CID 11509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

troubleshooting impurities in 2,5-dimethyl-4-nitro-3-hexanone crystallization

Welcome to the Advanced Technical Support Center. This guide is engineered for process chemists, researchers, and drug development professionals tasked with the isolation and purification of 2,5-dimethyl-4-nitro-3-hexanone. Handling aliphatic α -nitro ketones requires precise thermodynamic and kinetic control to prevent stereochemical collapse and phase separation.

Below, you will find mechanistic diagnostics, troubleshooting FAQs, and a self-validating crystallization protocol designed to ensure high enantiomeric excess ( ee% ) and chemical purity.

Mechanistic Grounding: The β -Keto Nitro Conundrum

To successfully crystallize 2,5-dimethyl-4-nitro-3-hexanone, one must respect the extreme reactivity of its C4 chiral center. The proton at C4 is flanked by a strongly electron-withdrawing nitro group and a carbonyl group. While standard nitroalkanes have a [1], the synergistic effect of the adjacent ketone drastically lowers this pKa to roughly 5–7.

This structural motif makes the molecule highly susceptible to base-catalyzed or solvent-induced deprotonation, forming an achiral aci-nitro (or enolate) intermediate. Reprotonation of this intermediate is non-stereoselective, leading to rapid racemization. Furthermore, α -nitro ketones are[2].

Troubleshooting FAQs: Diagnostics & Solutions

Q1: My crystallized product shows a significant loss of enantiomeric purity. How do I prevent racemization? Root Cause: Racemization is driven by tautomerization to the achiral aci-nitro form. Even trace alkalinity in unwashed glassware, or the use of neutral polar protic solvents (which stabilize the enolate), will accelerate this equilibrium. Solution: Acidify your crystallization solvent matrix. Adding 0.1% v/v glacial acetic acid to your solvent system suppresses the deprotonation of the C4 proton, kinetically freezing the stereocenter. Avoid prolonged heating above 40°C.

Q2: Upon adding the anti-solvent, my solution turns into a milky emulsion and settles as a biphasic syrup ("Oiling Out"). What went wrong? Root Cause: Liquid-Liquid Phase Separation (LLPS). 2,5-dimethyl-4-nitro-3-hexanone has a highly flexible isopropyl backbone, resulting in a low melting point. Rapid addition of anti-solvent spikes the supersaturation, causing the system to cross the binodal phase boundary into an immiscible liquid region before it can nucleate. The resulting "oil" acts as a highly efficient solvent for impurities. Solution: Shift from an unseeded crash-precipitation to a seeded, controlled-cooling crystallization . Add anti-solvent only until the cloud point is reached, heat slightly to clear the solution, introduce 1% w/w seeds, and age the slurry to build a robust crystal bed before further cooling.

Q3: I am detecting a yellow impurity in my chromatograms, accompanied by a loss of target mass. What is this byproduct? Root Cause: This is likely 2,5-dimethyl-3,4-hexanedione. Under oxidative conditions, the aci-nitro intermediate can undergo a Nef-type oxidation, converting the nitro group into a ketone. Solution: Degas all crystallization solvents with nitrogen prior to use. Ensure the crystallization environment is inert and strictly control the pH to remain slightly acidic.

Visualizing Process Dynamics

Logical relationship of 2,5-dimethyl-4-nitro-3-hexanone degradation pathways.

Validated Crystallization Protocol

This protocol utilizes an acidic modifier and a seeded cooling profile to prevent LLPS and stereochemical degradation. Every step is designed as a self-validating system to ensure thermodynamic control.

Materials: Isopropanol (IPA), Deionized Water (DI), Glacial Acetic Acid (AcOH), Nitrogen gas.

• Solvent Preparation: Prepare a solvent mixture of IPA with 0.1% v/v AcOH. Degas by sparging with N 2​ for 15 minutes to prevent Nef oxidation.

• Dissolution: Dissolve crude 2,5-dimethyl-4-nitro-3-hexanone in 5 volumes of the prepared IPA at 35°C under an N 2​ atmosphere.

• Polish Filtration: Pass the solution through a 0.22 µm PTFE filter into a clean, N 2​ -purged crystallizer to remove heterogeneous nucleation sites and undissolved degradation products.

• Anti-Solvent Titration: Slowly add N 2​ -degassed DI water (containing 0.1% AcOH) dropwise until the solution becomes persistently turbid (the cloud point).

• Seeding & Aging: Raise the temperature by 2°C to dissolve the initial turbidity (creating a metastable supersaturated state). Add 1% w/w of pure crystalline seeds. Age the mixture at this temperature for 2 hours.

  • Self-Validation (IPC): Pull a 1 mL slurry sample after 1 hour. Filter and analyze the mother liquor via HPLC. A concentration matching the target solubility curve validates that the system is under thermodynamic control, confirming the avoidance of LLPS.

• Cooling Profile: Initiate a linear cooling ramp of 0.1°C/min down to 5°C.

• Isolation: Filter the resulting slurry via vacuum filtration. Wash the filter cake with 2 volumes of pre-chilled (5°C) IPA/Water (1:2 ratio, 0.1% AcOH).

• Drying & Verification: Dry under vacuum at 25°C until constant weight is achieved. Do not exceed 30°C to prevent thermal degradation. [3].

Step-by-step anti-solvent crystallization workflow to prevent oiling out.

Quantitative Impurity Tracking

Use the following analytical parameters to monitor the health of your crystallization process.

Impurity / Issue	Detection Method	Typical RRT	Acceptable Limit	Primary Cause
Racemic Enantiomer	Chiral HPLC	1.15	< 0.5%	Base-catalyzed tautomerization
2,5-Dimethyl-3,4-hexanedione	GC-MS / HPLC	0.85	< 0.1%	Nef oxidation of aci-nitro form
Cleavage Products (Acids)	LC-MS	0.40 - 0.60	< 0.1%	Severe thermal/acidic degradation
Residual Solvents (IPA)	GC-FID	N/A	< 5000 ppm	Incomplete drying / Crystal trapping

References

• Title: Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis Source: ResearchGate URL: [Link]

• Title: US3518302A - Process for the preparation of alpha nitro-ketones and carboxylic acids Source: Google Patents URL

• Title: Supplementary information - Chromatographic data of analytes putatively identified from A. niger cultures Source: ResearchGate URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US3518302A - Process for the preparation of alpha nitro-ketones and carboxylic acids - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

optimizing HPLC mobile phase for 3-Hexanone, 2,5-dimethyl-4-nitro- analysis

Answering the complex analytical challenges faced by today's pharmaceutical scientists requires not just robust methodologies but a deep, mechanistic understanding of the separation process. This Technical Support Center is designed to serve as a specialized resource for researchers tackling the HPLC analysis of structurally dissimilar compounds, specifically the volatile ketone, 3-Hexanone, and a representative nitroaromatic impurity, 2,5-dimethyl-4-nitrophenol.

The simultaneous analysis of these two compounds presents a unique challenge: 3-Hexanone is small, volatile, and possesses a weak UV chromophore, while 2,5-dimethyl-4-nitrophenol is acidic, non-volatile, and a strong UV absorber. Optimizing a mobile phase to achieve adequate retention, good peak shape, and sufficient sensitivity for both analytes requires a systematic and knowledgeable approach.

This guide moves beyond simple step-by-step instructions. As your Senior Application Scientist, I will illuminate the "why" behind each procedural step, grounding our troubleshooting and optimization strategies in the core principles of chromatography.

Analyte Physicochemical Profile: The Key to Separation

A successful separation begins with understanding the analytes. The stark differences between 3-Hexanone and 2,5-dimethyl-4-nitrophenol dictate our chromatographic strategy.

Property	3-Hexanone	2,5-dimethyl-4-nitrophenol (Assumed)	Chromatographic Implication
Structure	Aliphatic Ketone	Nitroaromatic Phenol	Different polarity and potential for secondary interactions.
Polarity (LogP)	~1.77[1]	~2.5 (Estimated)	Both are suitable for Reversed-Phase (RP) HPLC, but their retention behavior will differ significantly. 3-Hexanone is less hydrophobic.
Volatility (BP)	~124 °C[1][2]	High (Non-volatile)	3-Hexanone's volatility can lead to retention time drift if mobile phase composition changes due to evaporation.[3]
Acidity (pKa)	N/A (Neutral)	~7-8 (Estimated for a nitrophenol)	The retention of 2,5-dimethyl-4-nitrophenol will be highly sensitive to mobile phase pH.[4][5]
UV Chromophore	Weak (n→π* at ~280 nm)[6]	Strong (π→π* conjugated system)	Requires a sensitive detector (e.g., DAD) to monitor different wavelengths for optimal detection of both compounds.[7]

HPLC Method Development Workflow

A structured, multi-stage approach is essential for efficiently developing a robust method for these challenging analytes. The goal is to find a set of conditions that provides adequate retention (k > 2), good resolution (Rs > 2), and acceptable peak symmetry (Tailing Factor 0.9-1.5).[5]

Caption: A systematic workflow for HPLC method development.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during method development and routine analysis.

Question: My 3-Hexanone peak has a very short retention time (k < 2) and is close to the solvent front. How can I increase its retention?

Answer: This is a common issue for small, moderately polar molecules in reversed-phase HPLC.[8] The analyte has insufficient hydrophobic interaction with the C18 stationary phase.

• Immediate Action: Decrease the organic solvent strength. For a gradient method, lower the initial percentage of acetonitrile (e.g., start at 5% ACN instead of 10%). For an isocratic method, reduce the overall ACN percentage. A 10% decrease in organic modifier can increase retention by 2-3 fold.[5]

• Methodological Adjustment: If reducing the organic content is insufficient or leads to excessively long run times for the nitrophenol, consider a stationary phase with a different selectivity. An embedded polar group (EPG) or an aqueous-stable C18 column can provide enhanced retention for more polar compounds under highly aqueous mobile phase conditions.[8]

• Causality Check: Ensure your sample solvent is not stronger than the initial mobile phase.[9][10] Injecting 3-Hexanone dissolved in a high percentage of organic solvent (e.g., 100% ACN) will cause it to travel with the injection plug, resulting in poor retention and distorted peak shape. Always try to dissolve the sample in the initial mobile phase composition.[10]

Question: The peak for 2,5-dimethyl-4-nitrophenol is tailing severely. What is the cause and how can I fix it?

Answer: Peak tailing for an acidic compound like a nitrophenol is most often a pH-related issue or a result of secondary interactions.[11]

• Primary Cause - Analyte Ionization: If the mobile phase pH is close to the pKa of the nitrophenol (~7-8), the compound will exist as a mixture of its neutral (protonated) and ionized (deprotonated) forms. The ionized form is more polar and interacts differently with the stationary phase, leading to a tailed peak.

  • Solution: The most effective solution is to suppress this ionization by lowering the mobile phase pH. Using a mobile phase containing 0.1% formic acid or phosphoric acid will bring the pH to around 2.5-3.0.[4] At a pH at least 2 units below the analyte's pKa, the compound will be fully protonated (neutral), resulting in a single, well-retained, and symmetrical peak.[12]

• Secondary Cause - Silanol Interactions: Residual silanol groups (-Si-OH) on the silica surface of the column packing can be acidic and, in their ionized state (-Si-O-), can interact with analytes, causing tailing.[11]

  • Solution: While this is a more common problem for basic analytes, it can still affect acidic compounds. Using a modern, high-purity, end-capped C18 column will minimize the number of available silanols.[11] Ensuring a low mobile phase pH also suppresses the ionization of the silanol groups themselves, reducing their activity.[11]

Caption: A decision tree for troubleshooting peak tailing.

Question: The retention times for both my analytes are drifting to later times over the course of a long sequence. What's happening?

Answer: Systematic retention time drift, especially an increase in retention, is a classic symptom of a change in mobile phase composition, temperature, or column equilibration.[3][13]

• Mobile Phase Volatility: 3-Hexanone itself is volatile, but so are organic solvents like acetonitrile. If your mobile phase reservoirs are not well-sealed, the more volatile organic component (ACN) can evaporate over time.[3] This makes the mobile phase progressively "weaker" (more aqueous), causing all compounds to be retained longer. This is a very common issue in isocratic methods but can also affect gradients.[13]

  • Solution: Always use sealed solvent reservoirs. Prepare fresh mobile phase daily. If running an isocratic method, consider using the HPLC pump to mix the mobile phase online from separate A and B reservoirs, as this is more reproducible than using a single pre-mixed bottle.[14]

• Temperature Fluctuations: HPLC retention is sensitive to temperature. A 1°C increase in column temperature can decrease retention time by 1-2%.[13][15] If the laboratory ambient temperature is decreasing, or if the column heater is not stable, retention times will drift.

  • Solution: Use a thermostatted column compartment and allow the column to fully equilibrate at the set temperature (at least 15-20 minutes) before starting the sequence.[3]

• Column Equilibration: If the drift is most pronounced at the beginning of a run, the column may not have been properly equilibrated with the initial mobile phase conditions. This is especially true when switching from a high-organic storage solvent.

  • Solution: Ensure an adequate equilibration period is built into your method before the first injection. Flushing the column for 10-15 column volumes is a good starting point.

Frequently Asked Questions (FAQs)

Q1: Which organic solvent is better for this separation: acetonitrile or methanol? Both are common reversed-phase solvents, but they offer different selectivities.[5] Acetonitrile is generally a stronger solvent than methanol and often results in sharper peaks and lower backpressure. For separating compounds with different functionalities like a ketone and a nitrophenol, acetonitrile is often a better starting point as it can offer different dipole-dipole interactions that may improve the separation.[5] However, if you are struggling to achieve resolution, switching to methanol is a powerful way to change the selectivity of the separation.[5]

Q2: Should I use a gradient or isocratic elution? Given the significant difference in polarity and retention behavior between 3-Hexanone and 2,5-dimethyl-4-nitrophenol, a gradient elution is highly recommended.[16] An isocratic method strong enough to elute the nitrophenol in a reasonable time would likely cause the 3-Hexanone to elute at or near the void volume. Conversely, an isocratic method weak enough to retain the 3-Hexanone would lead to an excessively long retention time and broad peak for the nitrophenol. A gradient allows you to start with a weak mobile phase to retain the 3-Hexanone and then ramp up the organic content to elute the more strongly retained nitrophenol efficiently.[16][17]

Q3: How do I select the optimal detection wavelength(s)? A Photodiode Array (PDA) or Diode Array Detector (DAD) is ideal. It captures the entire UV spectrum for each peak, which is invaluable.

• For 2,5-dimethyl-4-nitrophenol: This compound will have a strong absorbance maximum (λmax) due to its conjugated nitroaromatic system. This will likely be in the 220-270 nm range, with a possible secondary absorbance at a longer wavelength.[6] Set one channel to its λmax for maximum sensitivity.

• For 3-Hexanone: As a simple aliphatic ketone, it has a very weak n→π* electronic transition around 270-290 nm.[6] While you can monitor at this wavelength, the sensitivity will be low. A better strategy might be to monitor at a much lower wavelength, like 210-220 nm, where many organic molecules show some absorbance. However, be aware that the mobile phase itself (especially additives like formic acid) will have absorbance at these low wavelengths, leading to a higher baseline.[6]

Q4: What are the key elements of a good System Suitability Test (SST) for this method? A robust SST ensures your system is performing correctly before analyzing samples.[18] It should include:

• Retention Time: The retention time for each analyte should be within a narrow window (e.g., ±2%) of the established value.

• Peak Area/Height (Precision): Multiple injections of the same standard should yield peak areas with a relative standard deviation (RSD) of <2.0%.

• Tailing Factor: The tailing factor for the nitrophenol peak should be ≤ 1.5.

• Resolution: The resolution (Rs) between the two peaks (and any other impurities) should be > 2.0.

• Theoretical Plates (Efficiency): The plate count for each peak should exceed a minimum value (e.g., > 2000) to ensure good column efficiency.

Experimental Protocols

Protocol 1: Mobile Phase Preparation (0.1% Formic Acid)

• Mobile Phase A (Aqueous):

  • Measure 999 mL of high-purity, HPLC-grade water into a 1 L clean glass reservoir.[17]

  • Carefully add 1 mL of HPLC-grade formic acid.

  • Seal the reservoir and mix thoroughly by inversion.

  • Filter the solution through a 0.22 µm or 0.45 µm membrane filter to remove particulates.[9][17]

  • Degas the mobile phase using vacuum filtration, sonication, or helium sparging to prevent air bubbles in the pump.[10]

• Mobile Phase B (Organic):

  • Pour 1 L of HPLC-grade acetonitrile into a separate clean glass reservoir.

  • Degassing is also recommended for the organic phase, though less critical than for the aqueous phase.

Protocol 2: Generic Screening Gradient Method

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min[19]

• Column Temperature: 30 °C[13]

• Injection Volume: 5 µL

• Detector: DAD, monitoring 220 nm and 280 nm; acquire spectra from 200-400 nm.

• Gradient Program:

Time (min)	%A	%B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

References

• SynThink. (2023, June 13). Challenges in HPLC Method Development for Impurity Identification.
• Chromatography Forum. (2025, July 25). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations.
• PubMed. Reverse-phase HPLC analysis and purification of small molecules.
• American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development.
• ResearchGate. HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design.
• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize.
• Timberline Instruments. (2026, March 8). HPLC Retention Time Drift: Causes & Troubleshooting Guide.
• Agilent. (2019, July 15). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.
• Element Lab Solutions. Retention Time Variability in HPLC.
• MDPI. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
• Chromatography Online. (2025, November 29). Method Development for Drug Impurity Profiling: Part 1.
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• Waters. Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• EPA. Method for the determination fo aldehydes and ketones in ambient air using HPLC.
• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• PubMed. (2011, September 15). Effect of HPLC binary mobile phase composition on the analysis of carbonyls.
• Shimadzu Scientific Instruments. Optimizing HPLC/UHPLC Systems.
• LookChem. 3-Hexanone.
• Scribd. HPLC Retention Time Variability.
• ResearchGate. (2025, August 7). Reverse-phase HPLC Analysis and Purification of Small Molecules.
• Thermo Fisher Scientific. Fast Analysis of Ketones Using a Core Enhanced Technology Accucore HPLC Column.
• Thermo Fisher Scientific. Successful HPLC Operation – A Troubleshooting Guide.
• Restek. HPLC Troubleshooting Guide.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Technology Networks. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• ACE HPLC. HPLC Troubleshooting Guide.
• ResearchGate. (2026, January 10). Common Reasons for HPLC Retention Time Drift, Variation or Change.
• YouTube. (2025, May 22). Why Does Retention Time Shift? | HPLC Tip.
• Shimadzu. Analysis of Aldehydes and Ketones in Exhaust Gas (HPLC).
• SIELC. Separation of 2,5-Dichloro-4-nitroaniline on Newcrom R1 HPLC column.
• Sigma-Aldrich. 3-Hexanone analytical standard.
• BUCHI. How to optimize your mobile phase to improve selectivity and resolution in chromatography.
• PubMed. Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography.
• Waters. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
• Benchchem. 3-Hydroxy-3-methyl-2-hexanone: A Technical Guide.
• LCGC International. (2026, March 25). How It Works: UV Detection for HPLC.
• International Journal of Pharmaceutical Research and Applications. A Review on combine study of UV spectroscopic and HPLC methods for simultaneous estimation.
• NIST. 3-Hexanone - NIST WebBook.
• PubMed. (2011, June 1). A HPLC method for the quantitative determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-dimethylbenzamide in biological samples.
• Universiti Kebangsaan Malaysia. Sensitivity of UV detection in simultaneous separation and detection of B-vitamins using HPLC.
• Benchchem. Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 1,1-Dimethyl-4-nitrocyclohexane.
• ACS Publications. (2025, August 13). Development and Application of Analytical Methods to Quantitate Nitrite in Excipients and Secondary Amines in Metformin API at T.
• Brieflands. (2021, July 30). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI).
• Element Lab Solutions. (2018, December 3). HPLC UV detection.

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Technical Support Center: Resolution of 3-Hexanone, 2,5-dimethyl-4-nitro- Stereoisomers

Welcome to the technical support center for the resolution of 3-Hexanone, 2,5-dimethyl-4-nitro- stereoisomer mixtures. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and practical, step-by-step protocols. As a molecule with three chiral centers, 3-Hexanone, 2,5-dimethyl-4-nitro- can exist as up to eight stereoisomers, presenting a significant purification challenge. This resource will equip you with the foundational knowledge and technical expertise to successfully isolate your target stereoisomers.

Understanding the Challenge: The Stereochemistry of 3-Hexanone, 2,5-dimethyl-4-nitro-

The structure of 3-Hexanone, 2,5-dimethyl-4-nitro- contains three stereocenters at carbons 2, 4, and 5. This gives rise to 23 = 8 possible stereoisomers, which exist as four pairs of enantiomers. The complex mixture of diastereomers and enantiomers necessitates a robust and systematic approach to achieve separation.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to resolve the stereoisomers of 3-Hexanone, 2,5-dimethyl-4-nitro-?

A1: Stereoisomers of a chiral molecule can exhibit significantly different pharmacological, toxicological, and metabolic properties. For drug development and other biological applications, isolating and characterizing each stereoisomer is often a regulatory requirement and essential for understanding the molecule's specific effects.[1]

Q2: What is the most common initial challenge in resolving this mixture?

A2: The primary challenge is often the lack of a universal separation method. The optimal technique will depend on the specific stereoisomers present in your mixture and their relative concentrations. A systematic screening of different methods is usually necessary.

Q3: Can I use a standard achiral HPLC column to separate the diastereomers?

A3: It is sometimes possible to separate diastereomers on an achiral column because they have different physical properties.[2] However, for complex mixtures with similar diastereomers, a chiral stationary phase (CSP) is often more effective and is essential for separating the enantiomeric pairs.[3][4]

Q4: My diastereomeric salt formation is resulting in an oil instead of crystals. What should I do?

A4: "Oiling out" is a common issue in diastereomeric salt crystallizations. This can be caused by using a solvent in which the salt is too soluble, cooling the solution too quickly, or high impurity levels. Try using a less polar solvent, a slower cooling rate, or purifying your initial mixture before salt formation.

Q5: Are there any safety considerations when working with nitroalkanes?

A5: Yes, nitroalkanes can be hazardous. They are flammable and can be toxic. Some nitro compounds are also shock-sensitive. Always consult the Safety Data Sheet (SDS) for 3-Hexanone, 2,5-dimethyl-4-nitro- and handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE).

Troubleshooting Guides

Chiral HPLC Resolution

Problem	Potential Cause(s)	Troubleshooting Steps
Poor or no separation of diastereomers/enantiomers	Inappropriate chiral stationary phase (CSP).	Screen a variety of CSPs (e.g., polysaccharide-based like cellulose or amylose derivatives, Pirkle-type).[5][6]
Suboptimal mobile phase composition.	Systematically vary the mobile phase composition (e.g., different ratios of hexane/isopropanol for normal phase, or acetonitrile/water with additives for reversed-phase).[4]
Flow rate is too high.	Reduce the flow rate. Chiral separations often benefit from lower flow rates to enhance interaction with the CSP.[4]
Peak tailing or broadening	Secondary interactions with the stationary phase.	For basic compounds, add a competing base like triethylamine (TEA) to the mobile phase. For acidic compounds, add a competing acid like trifluoroacetic acid (TFA).[3]
Column overload.	Reduce the sample concentration or injection volume.
Drifting retention times	Incomplete column equilibration.	Ensure the column is thoroughly equilibrated with the mobile phase before each run (at least 20-30 column volumes).[3]
Temperature fluctuations.	Use a column oven to maintain a stable temperature.[4]

Diastereomeric Salt Resolution

Problem	Potential Cause(s)	Troubleshooting Steps
No crystal formation	The diastereomeric salt is too soluble in the chosen solvent.	Screen a range of solvents with varying polarities. Try anti-solvent addition to induce precipitation.
Supersaturation not achieved.	Concentrate the solution by slow evaporation.
Nucleation is inhibited.	Try scratching the inside of the flask with a glass rod or adding seed crystals.
"Oiling out" of the diastereomeric salt	The salt's melting point is lower than the crystallization temperature.	Use a solvent with a lower boiling point or perform the crystallization at a lower temperature.
High concentration of impurities.	Purify the initial stereoisomer mixture before salt formation.
Low diastereomeric excess (d.e.) of the crystallized salt	Co-precipitation of the more soluble diastereomer.	Perform recrystallization of the obtained solid. Slow down the cooling rate during crystallization.
Inappropriate resolving agent.	Screen different chiral resolving agents. For a ketone, derivatization to an alcohol or amine may be necessary to introduce a handle for salt formation.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development

This protocol outlines a systematic approach to developing a chiral HPLC method for the separation of 3-Hexanone, 2,5-dimethyl-4-nitro- stereoisomers.

1. Initial Column and Mobile Phase Screening:

• Columns: Begin with a set of diverse chiral stationary phases. A good starting point includes:

  • Cellulose-based: Chiralcel OD-H, Chiralcel OJ-H

  • Amylose-based: Chiralpak AD-H, Chiralpak AS-H

• Mobile Phases (Normal Phase):

  • Start with a simple mobile phase of Hexane/Isopropanol (90:10 v/v).

  • If separation is not achieved, screen other alcohol modifiers like ethanol or n-butanol.

  • Vary the percentage of the alcohol modifier (e.g., 5%, 15%, 20%).

• Mobile Phases (Reversed-Phase):

  • Acetonitrile/Water or Methanol/Water gradients are a good starting point.

  • Consider buffered mobile phases if the compound has ionizable groups.

2. Optimization of Promising Conditions:

• Once partial separation is observed, optimize the mobile phase composition by making small, incremental changes to the solvent ratio.

• Investigate the effect of temperature by using a column oven. Vary the temperature in 5-10°C increments (e.g., 25°C, 35°C, 45°C).

• Optimize the flow rate. Start at 1.0 mL/min and evaluate lower flow rates (e.g., 0.8 mL/min, 0.5 mL/min).

3. Data Analysis:

• Calculate the resolution (Rs) between adjacent peaks. A baseline separation is typically achieved when Rs ≥ 1.5.

• Determine the enantiomeric excess (e.e.) and diastereomeric excess (d.e.) of your fractions.

Workflow for Chiral HPLC Method Development

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]

minimizing side reactions during 2,5-dimethyl-4-nitro-3-hexanone preparation

Introduction

Welcome to the technical support guide for the synthesis of 2,5-dimethyl-4-nitro-3-hexanone. This document is designed for researchers and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding this specific preparation. The synthesis, primarily achieved through a base-catalyzed Michael addition of 2-nitropropane to 2,5-dimethyl-2-hexen-3-one, is a powerful C-C bond-forming reaction.[1][2][3] However, its efficiency can be compromised by several competing side reactions. This guide provides expert insights and validated protocols to help you identify, understand, and minimize these side reactions, thereby optimizing your reaction yield and product purity.

Recommended Synthesis Protocol

This section outlines a baseline protocol for the conjugate addition. Optimal conditions may vary based on specific laboratory setups and reagent purity.

Reaction: 2-Nitropropane + 2,5-Dimethyl-2-hexen-3-one → 2,5-Dimethyl-4-nitro-3-hexanone

Step-by-Step Methodology:

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add anhydrous toluene (10 mL/mmol of enone) under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagent Addition: Add 2-nitropropane (1.2 equivalents) to the solvent. Cool the mixture to 0 °C using an ice bath.

• Catalyst Introduction: Add a mild base catalyst, such as tetramethylguanidine (TMG) or DBU (0.1 equivalents), to the stirred solution. Allow the mixture to stir for 15 minutes to facilitate the formation of the nitronate anion.

• Acceptor Addition: Dissolve 2,5-dimethyl-2-hexen-3-one (1.0 equivalent) in a minimal amount of anhydrous toluene. Add this solution dropwise via the dropping funnel to the reaction mixture over 30-60 minutes. It is critical to maintain the internal temperature below 5 °C during the addition.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting enone is consumed (typically 4-12 hours).

• Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This buffered solution neutralizes the base without being strongly acidic, which helps prevent the Nef reaction.[4]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with water and then with brine. Dry the solution over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo.

• Final Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2,5-dimethyl-4-nitro-3-hexanone.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Issue 1: Low or No Product Yield, Starting Materials Remain

Question: I ran the reaction overnight, but TLC/GC analysis shows a significant amount of unreacted 2,5-dimethyl-2-hexen-3-one. What went wrong?

Answer: This issue typically points to one of three problems: insufficient catalysis, reaction equilibrium favoring the starting materials (Retro-Michael reaction), or low reaction temperature.

Potential Cause	Explanation & Recommended Actions
Ineffective Deprotonation	The base catalyst may be old, hydrated, or too weak to effectively deprotonate the 2-nitropropane. Action: Use a freshly opened or distilled base. Consider a slightly stronger, non-nucleophilic base like DBU if a weaker one like triethylamine was used. The choice of base is critical for the success of the reaction.[5]
Retro-Michael Reaction	The Michael addition is a reversible process.[4] If the product is not significantly more stable than the reactants, the equilibrium may not favor its formation, especially at elevated temperatures. Action: Ensure the reaction is run at the recommended low temperature (0 °C). If the reaction stalls, do not heat it to force completion, as this will favor the retro-Michael pathway. Instead, consider adding a slight excess of the nitroalkane or allowing the reaction to run for a longer period at low temperature.
Low Reactivity	The steric hindrance from the methyl groups on both the nucleophile and the acceptor can slow the reaction rate. Action: If the reaction is clean but slow, simply extending the reaction time at 0 °C is the safest course of action. A modest increase in catalyst loading (e.g., from 0.1 to 0.2 eq) can also be attempted, but watch for an increase in side products.

Issue 2: Formation of a Viscous, Sticky Solid in the Flask

Question: My reaction mixture became thick and viscous, and I've isolated a sticky, uncharacterizable polymer instead of my product. What happened?

Answer: This is a classic sign of anionic polymerization of your Michael acceptor, 2,5-dimethyl-2-hexen-3-one.[4] The basic conditions used to generate the nitronate anion can also initiate the polymerization of the α,β-unsaturated ketone.[4]

Parameter	Recommendation to Minimize Polymerization
Temperature Control	Crucial. Polymerization is often exothermic and accelerates at higher temperatures. Maintain a strict internal reaction temperature of 0 °C or even slightly lower (-10 °C).
Rate of Addition	Critical. Add the enone solution slowly (dropwise) using a syringe pump. This keeps the instantaneous concentration of the acceptor low, favoring the desired bimolecular Michael addition over the multi-molecular polymerization process.[4]
Base Strength	Important. Strong bases are more likely to induce polymerization.[4] Avoid strong bases like alkoxides (e.g., NaOMe, t-BuOK) if possible. Use organic bases like TMG, DBU, or even amine catalysts which are known to be effective.[6][7][8]

Issue 3: An Unexpected Carbonyl Compound is Isolated After Acidic Workup

Question: After workup and purification, my NMR spectrum shows a dicarbonyl compound, 2,5-dimethylhexane-3,4-dione, instead of the expected nitro-ketone. Why?

Answer: You have inadvertently triggered a Nef reaction. This reaction occurs when the intermediate nitronate salt is subjected to a strong acidic workup (typically pH < 1).[4] The nitro group is hydrolyzed into a ketone.

Solution:

• Quench Carefully: Avoid quenching the reaction with strong acids like HCl or H₂SO₄.

• Use a Buffer: The recommended protocol uses a saturated aqueous solution of ammonium chloride (NH₄Cl). This solution is weakly acidic (around pH 4.5-5.5), which is sufficient to neutralize the organic base catalyst without causing significant hydrolysis of the nitro group.[4]

• Purification pH: Ensure that your silica gel for column chromatography is neutral. If using acidic or basic silica, it can sometimes promote on-column reactions.

Diagram 1: Key Reaction Pathways

This diagram illustrates the desired Michael addition pathway versus the two most common competing side reactions: polymerization and the retro-Michael reaction.

Caption: Desired Michael addition vs. polymerization and retro-Michael side reactions.

Frequently Asked Questions (FAQs)

Q1: Can I use a different solvent for this reaction? A: Yes, other aprotic solvents like THF, diethyl ether, or dichloromethane can be used. However, toluene is often a good choice as it has a wide liquid range and is relatively non-polar. Avoid protic solvents like ethanol or methanol, as they can interfere with the base and the nitronate anion, potentially leading to lower yields.

Q2: My starting material, 2,5-dimethyl-2-hexen-3-one, is not commercially available. How can I prepare it? A: 2,5-Dimethyl-2-hexen-3-one can be synthesized via an aldol condensation reaction between acetone and isobutyraldehyde, followed by dehydration. This is a standard transformation, and general protocols for crossed-aldol condensations are widely available in organic chemistry literature.

Q3: The Henry (nitroaldol) reaction is another common side reaction of nitroalkanes. Is it a concern here? A: The Henry reaction involves the 1,2-addition of the nitronate to the carbonyl group.[4] While it is a possibility, the 1,4-conjugate addition (Michael reaction) is generally much faster and thermodynamically favored with α,β-unsaturated ketones. Furthermore, using a sterically hindered ketone like 2,5-dimethyl-2-hexen-3-one and a hindered nucleophile like the 2-nitropropyl anion disfavors direct attack at the carbonyl carbon. Keeping the temperature low (0 °C) further promotes the thermodynamically controlled 1,4-adduct.

Q4: How can I confirm the structure of my final product? A: Standard spectroscopic methods are sufficient.

• ¹H NMR: Expect to see characteristic signals for the two isopropyl groups, the methylene protons, and the methine proton adjacent to the nitro group.

• ¹³C NMR: The spectrum should show distinct signals for the ketone carbonyl (C=O) and the carbon bearing the nitro group (C-NO₂).

• IR Spectroscopy: Look for strong absorption bands corresponding to the C=O stretch (around 1715 cm⁻¹) and the N-O stretches of the nitro group (around 1550 cm⁻¹ and 1370 cm⁻¹).

• Mass Spectrometry: Will provide the molecular weight of the product for confirmation.

Diagram 2: Troubleshooting Workflow

This flowchart provides a logical sequence of steps to diagnose and solve common issues during the synthesis.

Caption: A step-by-step workflow for troubleshooting common synthesis problems.

References

• BenchChem. (n.d.). Common side products in the Michael addition of nitroalkanes.

• Hanessian, S., Shao, Z., & Warrier, J. S. (2006). Optimization of the Catalytic Asymmetric Addition of Nitroalkanes to Cyclic Enones with trans-4,5-Methano-l-proline. Organic Letters, 8(21), 4787–4790. Available from: [Link]

• Hanessian, S., Shao, Z., & Warrier, J. S. (2006). Optimization of the catalytic asymmetric addition of nitroalkanes to cyclic enones with trans-4,5-methano-L-proline. PubMed. Available from: [Link]

• Ballini, R., Bosica, G., Fiorini, D., Palmieri, A., & Petrini, M. (2005). Chromate Oxidation of α-Nitro Alcohols to α-Nitro Ketones: Significant Improvements to a Classic Method. PMC. Available from: [Link]

• Hanessian, S., Shao, Z., & Warrier, J. S. (2006). Optimization of the Catalytic Asymmetric Addition of Nitroalkanes to Cyclic Enones with trans-4,5-Methano-L-proline. Organic Chemistry Portal. Available from: [Link]

• Google Patents. (n.d.). Method for preparation of δ-nitro ketone derivatives. KR101416920B1.

• Enders, D., & Shilvock, J. P. (2008). Asymmetric Synthesis of β-Nitro Ketones via Michael Addition of Lithiated α-Amino Nitriles to Nitroalkenes. The Journal of Organic Chemistry. Available from: [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available from: [Link]

• ResearchGate. (n.d.). Conjugate Addition of Nitroalkanes to Electron‐Poor Alkenes (Michael Reaction). Request PDF. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. Available from: [Link]

• Wikipedia. (n.d.). Michael addition reaction. Available from: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Optimization of the catalytic asymmetric addition of nitroalkanes to cyclic enones with trans-4,5-methano-L-proline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimization of the Catalytic Asymmetric Addition of Nitroalkanes to Cyclic Enones with trans-4,5-Methano-L-proline [organic-chemistry.org]

Reference Data & Comparative Studies

In-Depth Method Validation Guide: GC-MS Quantification of 3-Hexanone, 2,5-dimethyl-4-nitro-

As analytical demands in natural product profiling, forensic metabolomics, and pharmaceutical intermediate tracking grow, the precise quantification of volatile nitro-aliphatic compounds has become increasingly critical. 3-Hexanone, 2,5-dimethyl-4-nitro- (CAS 59906-54-6)[1] is a highly specific volatile organic compound (VOC) identified in complex matrices ranging from Litsea cubeba botanical extracts[2] to forensic odour profiles[3].

However, quantifying this compound presents a distinct analytical challenge: the thermal lability of the nitro-aliphatic moiety . Standard gas chromatography (GC) techniques often result in thermal degradation, leading to poor reproducibility and inaccurate quantification. This guide provides an authoritative, ICH Q2(R2)-compliant framework for validating a GC-MS method optimized for this fragile molecule, objectively comparing it against alternative analytical modalities.

Modality Comparison: Selecting the Optimal Analytical Platform

When developing a quantitative assay for 3-Hexanone, 2,5-dimethyl-4-nitro-, researchers typically evaluate three primary modalities. The table below synthesizes the performance metrics of each approach.

Analytical Modality	Injection / Interface	Specificity	Suitability for Volatile Nitro-Ketones	Primary Limitation
GC-MS (PTV Inlet)	Programmable Temp Vaporization	High (SIM/Scan)	Optimal. Cold injection prevents nitro-group degradation while maintaining sharp peak shapes[4][5].	Requires precise optimization of inlet temperature ramp rates.
LC-MS/MS	Electrospray Ionization (ESI)	Very High (MRM)	Suboptimal. While avoiding thermal stress, low-MW aliphatic ketones exhibit poor ESI ionization efficiency and poor reverse-phase retention.	Matrix suppression; poor ionization of neutral aliphatic ketones.
GC-FID	Split/Splitless (SSL)	Low	Moderate. Suitable only for highly purified samples. Hot SSL inlets (>250°C) cause thermal breakdown of the nitro group.	Cannot differentiate co-eluting matrix interferences[6].
GC-MS (Hot SSL)	Split/Splitless (SSL)	High	Poor. Continuous high heat causes homolytic cleavage of the C-NO₂ bond.	Severe peak tailing and analyte loss prior to column entry[4].

The Verdict: For highly volatile, thermally labile compounds like 3-Hexanone, 2,5-dimethyl-4-nitro-, GC-MS equipped with a Programmable Temperature Vaporization (PTV) inlet is the gold standard. It bridges the gap between the volatility requirements of GC and the thermal protection typically afforded by LC.

Mechanistic Insights: The Imperative for PTV Injection

To understand why method validation often fails for nitro-aliphatics under standard conditions, we must examine the chemistry occurring within the GC inlet.

In a traditional hot Split/Splitless (SSL) injector maintained isothermally at 250°C, the thermal energy exceeds the activation energy required for the homolytic cleavage of the carbon-nitro bond, or triggers the elimination of nitrous acid (HNO₂). This results in the formation of artifact peaks, reduced analyte recovery, and non-linear calibration curves[4][6].

By utilizing a PTV inlet, the sample is introduced into a cold liner (e.g., 60°C). The solvent is vented, and the inlet is then subjected to a ballistic temperature ramp (e.g., 10°C/sec). The analyte is vaporized and swept onto the column instantaneously, drastically reducing its residence time in a high-heat environment[5].

Fig 1: Mechanistic pathway of nitro-ketone vaporization comparing SSL and PTV inlets.

Step-by-Step GC-MS Method Validation Protocol

This protocol is designed as a self-validating system, ensuring compliance with ICH Q2(R2) guidelines for the validation of analytical procedures[7][8].

Phase 1: Sample Preparation & Extraction

To minimize matrix interference from complex biological or botanical samples, a rigorous extraction is required.

• Homogenization: Homogenize 1.0 g of the sample in 5 mL of ice-cold HPLC-grade water.

• Internal Standard Addition: Spike the homogenate with 50 µL of an isotopically labeled internal standard (e.g., Nitrobenzene-d5) to correct for extraction losses and inlet variability.

• Liquid-Liquid Extraction (LLE): Add 5 mL of Hexane/Ethyl Acetate (80:20, v/v). Vortex for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Concentration: Transfer the organic layer and concentrate under a gentle stream of ultra-high-purity nitrogen to exactly 1.0 mL[5]. Do not evaporate to dryness, as 3-Hexanone, 2,5-dimethyl-4-nitro- is highly volatile.

Phase 2: Instrumental Setup (PTV-GC-MS)

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Carrier Gas: Helium (99.999%) at a constant flow of 1.2 mL/min.

• PTV Inlet Program:

  • Initial Temp: 60°C (Hold 0.1 min during injection).

  • Ramp: 12°C/sec to 240°C.

  • Mode: Solvent Vent mode (vent flow 50 mL/min for 0.05 min) to remove hexane, followed by splitless transfer.

• GC Oven Program: 50°C (hold 2 min) → ramp 10°C/min to 150°C → ramp 25°C/min to 280°C (hold 3 min).

• MS Parameters: Electron Ionization (EI) at 70 eV. Source Temp: 230°C.

• Acquisition: Selected Ion Monitoring (SIM). Monitor the molecular ion and primary fragments (e.g., m/z corresponding to [M-NO₂]⁺ and aliphatic backbone cleavage).

Phase 3: ICH Q2(R2) Validation Execution

Fig 2: Sequential workflow for ICH Q2(R2) analytical method validation.

• Specificity: Inject matrix blanks (extracted without the analyte). Verify the absence of interfering peaks at the retention time of 3-Hexanone, 2,5-dimethyl-4-nitro- in the specific SIM channels.

• Linearity & Range: Prepare a 7-point calibration curve ranging from 10 ng/mL to 1000 ng/mL. Plot the peak area ratio (Analyte/Internal Standard) against concentration. Acceptance criteria: R2≥0.995 .

• Accuracy (Recovery): Spike blank matrices at three concentration levels (Low, Medium, High) covering the linear range. Perform extraction and analysis in triplicate. Acceptance criteria: Mean recovery between 85% and 115%.

• Precision (Repeatability & Intermediate Precision): Analyze six independent preparations of the matrix spiked at the 100% test concentration on the same day (Repeatability) and on different days by different analysts (Intermediate Precision). Acceptance criteria: %RSD ≤ 5.0%.

• LOD and LOQ: Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) based on the signal-to-noise (S/N) ratio. LOD = 3:1 S/N; LOQ = 10:1 S/N. For PTV-GC-MS, expect an LOQ in the low ng/mL range, vastly outperforming hot SSL methods[4].

References

• SpectraBase. "3-Hexanone, 2,5-dimethyl-4-nitro- - Optional[MS (GC)] - Spectrum." John Wiley & Sons, Inc. Available at:[Link]

• Semantic Scholar. "Insecticidal activities of constituents of Litsea cubeba fruit extracts effective against the maize weevil." Available at: [Link]

• OPUS at UTS. "Odour Profiling of Blood Training Aids for Blood-detection Dogs using Comprehensive Two-dimensional Gas Chromatography (GC×GC)." Available at: [Link]

• MDPI. "A Toolbox for the Determination of Nitroaromatic Explosives in Marine Water, Sediment, and Biota Samples on Femtogram Levels by GC-MS/MS." Available at: [Link]

• Organomation. "GC-MS Sample Preparation." Available at: [Link]

• ICH. "Final IWG Concept Paper Q2(R2) and Q14 - Validation of Analytical Procedures." Available at: [Link]

• Agilent. "Use of 2D-Liquid Chromatography in GMP Regulated Laboratories (References ICH Q2(R2))." Available at:[Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 4. mdpi.com [mdpi.com]
• 5. organomation.com [organomation.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. database.ich.org [database.ich.org]
• 8. agilent.com [agilent.com]

comparative reactivity of 3-Hexanone, 2,5-dimethyl-4-nitro- vs other nitro-ketones

A Comparative Guide to the Reactivity of Aliphatic and Nitro-Substituted Ketones

Introduction

In the landscape of organic synthesis, ketones are fundamental building blocks, prized for their versatile reactivity centered around the carbonyl group. The reactivity of this functional group, however, is not static; it is exquisitely modulated by the molecular architecture surrounding it. Understanding how different substituents influence the behavior of the carbonyl carbon and its adjacent α-protons is critical for researchers in synthetic chemistry and drug development. This guide provides an in-depth comparison of the reactivity of a standard aliphatic ketone, 3-Hexanone , with a specialized α-nitro ketone, 2,5-dimethyl-4-nitro-3-hexanone , and other related nitro-ketones. We will dissect the interplay of electronic and steric effects, supported by mechanistic principles and actionable experimental protocols, to provide a clear framework for predicting and harnessing their chemical behavior.

Fundamental Principles of Ketone Reactivity

The reactivity of a ketone is primarily governed by two competing factors: the electrophilicity of the carbonyl carbon and the acidity of its α-protons. These are, in turn, dictated by the electronic and steric nature of the substituents attached to the ketone framework.

• Electronic Effects: The carbonyl group is inherently polar, with the carbon atom bearing a partial positive charge (δ+) and the oxygen a partial negative charge (δ-). This makes the carbonyl carbon an electrophile, susceptible to attack by nucleophiles.

  • Electron-Donating Groups (EDGs): Alkyl groups, like the ethyl and propyl groups in 3-hexanone, are weak EDGs. Through an inductive effect, they push electron density towards the carbonyl carbon, slightly reducing its partial positive charge and thus decreasing its reactivity towards nucleophiles.[1][2]

  • Electron-Withdrawing Groups (EWGs): The nitro group (-NO₂) is a powerful EWG, exerting a strong electron-withdrawing inductive effect. When positioned near the carbonyl, it significantly increases the electrophilicity of the carbonyl carbon. Furthermore, it dramatically increases the acidity of any protons on the same carbon (the α-carbon).[3]

• Steric Effects: The spatial arrangement of atoms around the carbonyl group can significantly hinder the approach of a nucleophile.[1][4] Larger, bulkier substituents decrease the rate of nucleophilic addition. The transition state of a nucleophilic addition to a ketone involves a change in geometry from trigonal planar (sp²) to tetrahedral (sp³). Bulky groups lead to greater steric crowding and destabilization of this more congested transition state.[1]

• Enolates and α-Proton Acidity: Protons on the carbon atom adjacent to the carbonyl (the α-carbon) are significantly more acidic (pKa ≈ 19-21 for ketones) than those in simple alkanes (pKa ≈ 50).[5][6] This is because the resulting conjugate base, the enolate, is stabilized by resonance, delocalizing the negative charge onto the electronegative oxygen atom. The acidity of these protons is a key determinant of a ketone's ability to participate in reactions like aldol condensations and α-halogenation.

Profile of the Compared Ketones

To understand their comparative reactivity, let's first profile the structures of our ketones of interest.

Compound	Structure	Key Features
3-Hexanone	CH₃CH₂C(=O)CH₂CH₂CH₃	Symmetrical aliphatic ketone. Ethyl and propyl groups provide moderate steric hindrance and weak electron-donating effects.
2,5-dimethyl-4-nitro-3-hexanone	(CH₃)₂CHC(=O)CH(NO₂)CH(CH₃)₂	α-nitro ketone. Features bulky isopropyl groups flanking the carbonyl and an α-nitro group. Experiences significant steric hindrance and strong electronic effects.
1-nitro-2-butanone	CH₃C(=O)CH(NO₂)CH₃	A simpler α-nitro ketone. Provides a baseline for the electronic effect of the α-nitro group with less steric bulk than our primary nitro-ketone.
4-nitro-2-pentanone	CH₃C(=O)CH₂CH(NO₂)CH₃	A β-nitro ketone. The nitro group is further from the carbonyl, influencing reactivity primarily through its effect on the acidity of the γ-protons rather than directly on the carbonyl carbon.

Comparative Reactivity Analysis

The structural differences outlined above lead to profound differences in chemical reactivity.

Reactivity Towards Nucleophilic Addition

Nucleophilic addition is a hallmark reaction of ketones. The rate of this reaction is a direct probe of the electrophilicity and steric accessibility of the carbonyl carbon.

• 3-Hexanone: As a baseline, 3-hexanone exhibits typical reactivity for an aliphatic ketone. The ethyl and propyl groups offer moderate steric hindrance and their electron-donating nature makes the carbonyl carbon less electrophilic than in an aldehyde.[1][2]

• 2,5-dimethyl-4-nitro-3-hexanone: This molecule presents a fascinating case of competing effects.

  • Electronic Effect: The α-nitro group is a potent EWG. Its strong inductive effect (-I) withdraws electron density from the carbonyl carbon, making it significantly more electrophilic and thus, in principle, more reactive towards nucleophiles.

  • Steric Effect: The two bulky isopropyl groups on either side of the carbonyl (at C2 and C5, which is attached to the α-carbon C4) create substantial steric hindrance. This bulkiness severely impedes the trajectory of an incoming nucleophile, drastically slowing down the rate of addition.[7]

  • Overall: For most nucleophilic additions, the steric hindrance from the bulky isopropyl groups is expected to dominate , making 2,5-dimethyl-4-nitro-3-hexanone less reactive than 3-hexanone, despite its electronically activated carbonyl group. The transition state for addition is highly crowded and energetically unfavorable.[1][8]

• 1-nitro-2-butanone: This α-nitro ketone is more reactive towards nucleophiles than 3-hexanone. Here, the steric hindrance is less pronounced (methyl vs. isopropyl groups), allowing the powerful electron-withdrawing effect of the α-nitro group to be the dominant factor.[9][10]

• 4-nitro-2-pentanone: As a β-nitro ketone, the nitro group's inductive effect on the carbonyl carbon is significantly attenuated due to the intervening methylene group. Its reactivity in nucleophilic addition would be more comparable to, or slightly more reactive than, 3-hexanone, as the steric profile is similar but with a minor electronic activation.

Acidity of α-Protons and Enolate Formation

The ability to form an enolate by deprotonation at the α-carbon is another crucial aspect of ketone reactivity.

• 3-Hexanone: Has two sets of α-protons (at C2 and C4). With a pKa of around 20, it requires a strong base (e.g., LDA, NaH) to be fully deprotonated.[6][11]

• 2,5-dimethyl-4-nitro-3-hexanone: This molecule has only one α-proton (at C4), which is attached to the same carbon as the nitro group. The combined electron-withdrawing power of the adjacent carbonyl group and the nitro group makes this proton exceptionally acidic. The pKa of nitroalkanes is around 10-17, and the additional carbonyl group lowers this further.[12][13] Therefore, this proton can be removed by even mild bases like carbonates or organic amines.[13] This high acidity makes the molecule highly prone to enolization and participation in reactions like the Henry (nitroaldol) reaction.[12][14][15]

• 1-nitro-2-butanone & 4-nitro-2-pentanone: Both possess highly acidic protons on the carbon bearing the nitro group, making them readily convertible to their respective nitronate anions (the conjugate base) for subsequent reactions.[12][13]

Summary of Predicted Reactivity

Property	3-Hexanone	2,5-dimethyl-4-nitro-3-hexanone	1-nitro-2-butanone	4-nitro-2-pentanone
Nucleophilic Addition Rate	Moderate	Very Low (Sterically Hindered)	High (Electronically Activated)	Moderate
α-Proton Acidity (pKa)	~20	Very Low (~9-11, estimated)	Low (~10-12, estimated)	Low (~10-12, for C4 proton)
Ease of Enolate Formation	Difficult (Requires strong base)	Very Easy (Mild base sufficient)	Easy (Mild base sufficient)	Easy (for C4 proton)

Key Reaction Comparisons: The Henry Reaction

The Henry (or nitroaldol) reaction, the addition of a nitronate anion to a carbonyl compound, is a perfect illustration of the dual reactivity of nitro-ketones.[12][14][15] An α-nitro ketone like 1-nitro-2-butanone can act as both the nucleophile (after deprotonation) and the electrophile. However, ketones are generally less reactive electrophiles in Henry reactions than aldehydes due to steric hindrance and lower electrophilicity.[16]

For 2,5-dimethyl-4-nitro-3-hexanone , its utility as an electrophile in a Henry reaction would be extremely limited due to the severe steric hindrance around the carbonyl. Conversely, its highly acidic α-proton makes it an excellent precursor to a nucleophilic nitronate, which could then react with a less hindered electrophile like an aldehyde.

Experimental Methodologies

To empirically validate the predicted reactivity differences, the following protocols can be employed.

Protocol 1: Comparative Kinetic Analysis of Ketone Reduction via UV-Vis Spectroscopy

This experiment measures the relative rates of nucleophilic addition by monitoring the reduction of the ketones with sodium borohydride (NaBH₄). The disappearance of the carbonyl group's n→π* absorption band (typically around 270-300 nm) is tracked over time.[17]

Objective: To determine the pseudo-first-order rate constants for the reduction of 3-Hexanone, 2,5-dimethyl-4-nitro-3-hexanone, and 1-nitro-2-butanone.

Materials:

• Ketones (3-Hexanone, 2,5-dimethyl-4-nitro-3-hexanone, 1-nitro-2-butanone)

• Sodium borohydride (NaBH₄)

• Anhydrous isopropanol (spectroscopic grade)

• UV-Vis Spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and micropipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 0.5 M stock solution of NaBH₄ in isopropanol. Caution: NaBH₄ reacts with protic solvents; prepare fresh and handle with care.

  • Prepare 10 mM stock solutions of each ketone in isopropanol.

• Spectrophotometer Setup:

  • Set the spectrophotometer to scan from 400 nm to 250 nm to identify the λ_max of the n→π* transition for each ketone.

  • Set the instrument to kinetics mode, monitoring the absorbance at the determined λ_max for each ketone.

  • Equilibrate the cell holder to a constant temperature (e.g., 25 °C).

• Kinetic Run (to be performed for each ketone):

  • Pipette 2.9 mL of isopropanol into a quartz cuvette and place it in the spectrophotometer to zero the instrument (blank).

  • Add 50 µL of the 10 mM ketone stock solution to the cuvette, mix by inversion, and record the initial absorbance (A₀). The final ketone concentration will be ~0.167 mM.

  • To initiate the reaction, add 50 µL of the 0.5 M NaBH₄ stock solution (final concentration ~8.33 mM, a >10-fold excess to ensure pseudo-first-order kinetics).

  • Immediately start recording the absorbance as a function of time for at least 3 half-lives.

• Data Analysis:

  • Plot ln(A_t) versus time (where A_t is the absorbance at time t).

  • The slope of the resulting straight line will be equal to -k', where k' is the pseudo-first-order rate constant.

  • Compare the k' values for each ketone. A larger k' indicates a faster reaction rate.

Self-Validation:

• The linearity of the ln(A_t) vs. time plot confirms that the reaction follows first-order kinetics with respect to the ketone.

• Running triplicate experiments for each ketone ensures the reproducibility of the results.

• A control experiment without NaBH₄ should show no change in absorbance, confirming that the observed change is due to the reaction.

Visualizing Reactivity Factors

The interplay of steric and electronic effects is central to understanding the reactivity of these ketones.

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A Senior Application Scientist's Guide to the Structural Comparison of 3-Hexanone and the Diastereomers of 2,5-Dimethyl-4-nitro-3-hexanone

Abstract

This guide provides a comprehensive structural and analytical comparison of the achiral ketone, 3-hexanone, and the complex diastereomeric system of 2,5-dimethyl-4-nitro-3-hexanone. We will explore the foundational principles of stereoisomerism, detailing the strategic workflows required for the separation and definitive characterization of these stereoisomers. By delving into advanced analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and X-ray crystallography, this document serves as a technical resource for researchers, scientists, and drug development professionals. The causality behind experimental choices is emphasized, and detailed, self-validating protocols are provided to ensure scientific rigor and reproducibility.

Foundational Principles: From Achiral Simplicity to Diastereomeric Complexity

To fully appreciate the structural nuances of complex chiral molecules, it is instructive to begin with a simple, achiral analogue. 3-Hexanone serves as our reference point.

1.1 The Achiral Reference: 3-Hexanone

3-Hexanone (C₆H₁₂O) is a simple aliphatic ketone. It possesses a carbonyl group at the third carbon position but lacks any chiral centers. A chiral center is a carbon atom bonded to four different groups, a condition not met by any carbon in the 3-hexanone structure.[1] Consequently, 3-hexanone is achiral and cannot exist as enantiomers or diastereomers. Its structure is unambiguous and serves as a baseline for spectroscopic comparison.

Caption: Chemical structure of the achiral ketone 3-Hexanone.

1.2 The Chiral Target: 2,5-Dimethyl-4-nitro-3-hexanone

In stark contrast, 2,5-dimethyl-4-nitro-3-hexanone (C₈H₁₅NO₃) is a structurally complex ketone. The introduction of methyl groups at positions C2 and C5, and a nitro group at C4, creates three distinct chiral centers.

The number of possible stereoisomers for a molecule with n chiral centers is given by the 2ⁿ rule.[2] For our target molecule, with n=3, we can predict a maximum of 2³ = 8 stereoisomers. These eight stereoisomers exist as four pairs of enantiomers. The relationship between any two stereoisomers that are not mirror images of each other is diastereomeric.[3][4]

Caption: Structure of 2,5-dimethyl-4-nitro-3-hexanone with chiral centers (*) indicated.

The four enantiomeric pairs are:

• (2R, 4R, 5R) and (2S, 4S, 5S)

• (2R, 4R, 5S) and (2S, 4S, 5R)

• (2R, 4S, 5R) and (2S, 4R, 5S)

• (2R, 4S, 5S) and (2S, 4R, 5R)

Any stereoisomer from one pair is a diastereomer to any stereoisomer from the other three pairs.

Strategic Workflows for Diastereomer Separation and Isolation

Since diastereomers possess different physical and chemical properties, they can be separated by various techniques.[4][5] The choice of method depends on the scale of the separation, the available instrumentation, and the inherent properties of the diastereomers themselves.

Caption: Decision workflow for selecting a diastereomer separation technique.

2.1 High-Performance Liquid Chromatography (HPLC)

Causality: Chiral HPLC is the premier choice for the analytical-scale separation and quantification of stereoisomers due to its high resolving power and the wide variety of available chiral stationary phases (CSPs).[6][7] The underlying principle is the formation of transient, diastereomeric complexes between the analyte and the CSP, which have different interaction energies, leading to different retention times.[8] For ketones, polysaccharide-based CSPs are often highly effective.[9]

Experimental Protocol: Chiral HPLC Method Development

• Column Selection: Begin screening with polysaccharide-based CSPs, such as cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate).

• Mobile Phase Screening (Normal Phase):

  • Prepare a stock solution of the diastereomeric mixture in isopropanol (IPA).

  • Start with a mobile phase of 90:10 (v/v) n-hexane/IPA.

  • Run the separation isocratically at a flow rate of 1.0 mL/min.

  • If separation is poor, systematically vary the IPA concentration (e.g., 5%, 15%, 20%). A lower percentage of the polar modifier (IPA) generally increases retention and may improve resolution.

• Optimization: Once partial separation is observed, fine-tune the mobile phase composition and flow rate to maximize the resolution factor (Rs) between adjacent peaks. An Rs value ≥ 1.5 indicates baseline separation.

• Self-Validation:

  • Peak Purity: Use a Diode Array Detector (DAD) or similar peak purity analysis tool to confirm that each separated peak corresponds to a single component.

  • Fraction Collection & Analysis: Collect the individual fractions corresponding to each peak. Concentrate the solvent and re-inject each fraction individually to confirm its retention time. Further analyze the isolated isomers by NMR to begin structural assignment.

2.2 Fractional Crystallization

Causality: This classical technique is advantageous for larger, preparative-scale separations. It leverages the differences in solubility and crystal lattice energy between diastereomers.[10][11] One diastereomer will be less soluble in a given solvent system and will preferentially crystallize, allowing for its physical separation from the others which remain in the mother liquor.

Experimental Protocol: Fractional Crystallization

• Solvent Screening: In small vials, test the solubility of the diastereomeric mixture in a range of solvents (e.g., methanol, ethanol, acetone, ethyl acetate, hexanes, and mixtures thereof) at room temperature and elevated temperatures. The ideal solvent is one in which the compound is sparingly soluble at room temperature but fully soluble at an elevated temperature.

• Crystallization:

  • Dissolve the mixture in a minimal amount of the chosen hot solvent to create a saturated solution.

  • Allow the solution to cool slowly and undisturbed to room temperature, then potentially to a lower temperature (e.g., 4 °C).

  • Induce crystallization if necessary by scratching the inside of the flask or adding a seed crystal.

• Isolation and Analysis:

  • Isolate the resulting crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove residual mother liquor.

  • Dry the crystals and analyze their purity via chiral HPLC.

• Self-Validation: The diastereomeric excess (d.e.) of the crystalline material and the remaining mother liquor must be determined (e.g., by HPLC or ¹H NMR). A successful separation will show an enrichment of one diastereomer in the crystals and a corresponding enrichment of other diastereomers in the mother liquor. Multiple recrystallization steps may be necessary to achieve high purity.[12]

Structural Elucidation and Comparative Analysis

Once isolated, each diastereomer must be characterized to determine its relative and absolute stereochemistry.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed 3D structure of molecules in solution. Diastereomers, being chemically distinct, will exhibit unique NMR spectra.

• ¹H NMR: Protons in different diastereomers are in different chemical environments and will thus have distinct chemical shifts (δ) and coupling constants (J). Key areas of interest for 2,5-dimethyl-4-nitro-3-hexanone will be the signals for the protons at the stereocenters (H-2, H-4, and H-5). The coupling constants between these protons (J₂‚₄, J₄‚₅) will be particularly informative for deducing the relative "syn" or "anti" arrangement of the substituents.

• ¹³C NMR: Each carbon atom in a different diastereomer will have a slightly different chemical shift, providing a unique fingerprint for each isomer.

• 2D NMR (NOESY/ROESY): These experiments detect through-space correlations between protons. A strong Nuclear Overhauser Effect (NOE) between, for example, the proton at C-2 and the proton at C-4 would indicate they are on the same face of the molecule, helping to establish the relative stereochemistry.

3.2 X-ray Crystallography

This technique provides the unambiguous, absolute 3D structure of a molecule in the solid state. If a single crystal of sufficient quality can be grown from a purified diastereomer, X-ray diffraction analysis will definitively determine its stereochemistry. This result can then be used to calibrate the assignments made from NMR and HPLC data for all other isomers.

3.3 Comparative Data Summary

The following table presents hypothetical, yet expected, comparative data for two diastereomers of 2,5-dimethyl-4-nitro-3-hexanone.

Property	Diastereomer A (e.g., 2R,4R,5R)	Diastereomer B (e.g., 2R,4S,5R)	Rationale for Difference
HPLC Retention Time (Chiral CSP)	12.5 min	14.8 min	Different 3D shapes lead to different interaction strengths with the chiral stationary phase.
Melting Point	78-80 °C	91-93 °C	Different crystal packing efficiencies due to different molecular shapes.
¹H NMR (δ H-4)	4.85 ppm	4.65 ppm	The spatial orientation of neighboring groups alters the local electronic environment and magnetic shielding.
¹H-¹H Coupling (J₄‚₅)	3.5 Hz	9.2 Hz	Karplus relationship: coupling constant depends on the dihedral angle between protons, which differs between diastereomers.
Solubility (in Methanol)	15 mg/mL	8 mg/mL	Different intermolecular forces and crystal lattice energies affect solubility.

Physicochemical and Biological Implications

The structural differences between diastereomers are not merely academic; they have profound consequences for a molecule's behavior.

• Physical Properties: As shown in the table above, diastereomers have distinct melting points, boiling points, solubilities, and chromatographic retention times.[5] This is a direct result of their different shapes influencing how they pack in a crystal lattice and interact with solvents.

• Chemical Reactivity: The different spatial arrangements of functional groups can lead to different reaction kinetics. For example, a stereoselective reduction of the ketone carbonyl could be faster for one diastereomer if one face is less sterically hindered than in another diastereomer.[13]

• Biological Activity: In the context of drug development, this is the most critical aspect. Biological systems, such as enzymes and receptors, are themselves chiral. The "fit" of a molecule into a binding site is highly dependent on its 3D structure. Consequently, one diastereomer may be a potent therapeutic agent while another could be inactive or, in some cases, toxic.[1][6] Therefore, the separation and individual testing of all stereoisomers is a regulatory and scientific necessity.

Conclusion

The journey from the achiral simplicity of 3-hexanone to the stereochemical complexity of 2,5-dimethyl-4-nitro-3-hexanone highlights the critical importance of stereoisomerism in modern chemistry. The existence of eight distinct stereoisomers for the latter necessitates a robust and strategic approach to their separation and characterization. Techniques like chiral HPLC and fractional crystallization provide the means for isolation, while advanced spectroscopic methods, particularly multi-dimensional NMR and X-ray crystallography, are indispensable for unambiguous structural elucidation. Understanding the unique physicochemical and biological properties of each diastereomer is paramount, especially in fields like drug discovery and materials science, where function is inextricably linked to form.

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